Piptamine

Core Science & Biosynthesis

The Discovery and Isolation of Piptamine from Fomitopsis betulina: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the discovery, isolation, and characterization of piptamine, an antimicrobial compound derived from the medicinal mushroom Fomitopsis betulina (previously Piptoporus betulinus). Piptamine, identified as N-benzyl-N-methylpentadecan-1-amine, has demonstrated notable activity against Gram-positive bacteria and some yeasts. This document details the experimental protocols for the submerged cultivation of the source organism, extraction and purification of the active compound, and methods for its structural elucidation. Quantitative data are presented in tabular format for clarity, and key experimental workflows are visualized using diagrams to facilitate understanding and replication. This guide is intended to serve as a comprehensive resource for researchers in natural product chemistry, microbiology, and drug discovery.

Introduction

The birch polypore mushroom, Fomitopsis betulina, has a long history in traditional medicine, valued for its purported antimicrobial and anti-inflammatory properties.[1] Modern scientific investigation into its chemical constituents has led to the identification of numerous bioactive compounds. Among these is piptamine, a novel tertiary amine with significant antimicrobial activity, first reported by Schlegel et al. in 2000.[2][3][4][5] Piptamine was isolated from a submerged culture of the Fomitopsis betulina strain Lu 9-1. This guide provides a detailed account of the methodologies employed in its discovery and isolation.

Data Presentation

Physicochemical and Spectroscopic Data of Piptamine

Property	Value	Reference
Molecular Formula	C₂₃H₄₁N
Molecular Weight (HRESI-MS, [M+H]⁺)	m/z 332.3307 (observed), 332.3298 (calculated)
Physical State	Waxy solid
TLC Rf	0.1 (CHCl₃/MeOH; 9:1 v/v on silica gel)

Antimicrobial Activity of Piptamine

The antimicrobial efficacy of piptamine has been evaluated against a range of microorganisms. The minimum inhibitory concentration (MIC) values are summarized below.

Test Organism	MIC (µg/mL)	Reference
Staphylococcus aureus SG 511	0.78
Enterococcus faecalis 1528	1.56
Gram-positive bacteria (general)	0.78 - 12.5
Candida albicans	6.25

Experimental Protocols

The following protocols are based on the original discovery and isolation of piptamine, supplemented with standard laboratory practices for clarity and reproducibility.

Fungal Strain and Cultivation

The producing organism is Fomitopsis betulina strain Lu 9-1, isolated from a forested area near Neustadt/Orla (Thuringia, Germany) and maintained in the strain collection of the Hans-Knöll-Institute of Natural Products, Jena, Germany.

Seed Culture Medium Composition:

Component	Concentration
Glucose	1%
Malt Extract	2%
Soya Bean Meal	0.5%
Yeast Extract	0.1%
KH₂PO₄	0.1%
MgSO₄·7H₂O	0.05%
ZnSO₄·7H₂O	0.0008%
CaCO₃	0.1%
pH	5.0 - 5.3 (before sterilization)

Fermentation Protocol:

• Aseptically inoculate 100 mL of the seed medium in 500 mL Erlenmeyer flasks with a malt agar slant culture of Fomitopsis betulina Lu 9-1.

• Incubate the seed culture at 23°C on a rotary shaker at 110 rpm for 21 days.

• Use the seed culture to inoculate a larger production volume (e.g., 10 liters) of a suitable production medium (details not specified in the original publication, but a similar medium to the seed culture can be inferred).

• Maintain the production culture under the same temperature and agitation conditions for a period sufficient for piptamine production, which can be monitored by antimicrobial assays of the culture broth.

Extraction and Isolation of Piptamine

The following workflow outlines the extraction and purification of piptamine from the fermentation broth.

Piptamine Isolation Workflow

Detailed Protocol:

• Extract a 10-liter portion of the fermentation broth twice with 3-liter portions of ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate to dryness under reduced pressure to obtain an oily residue.

• Subject the oily residue to column chromatography on Sephadex LH-20 using methanol as the mobile phase.

• Monitor the fractions for antibacterial activity using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism.

• Pool the active fractions and evaporate to dryness.

• Achieve final purification by column chromatography on silica gel 60 (0.063-0.1 mm). Elute the column with a stepwise gradient of chloroform and methanol, starting with 100% chloroform, followed by mixtures of chloroform/methanol (9:1, 8:2, and 7:3 v/v).

• Collect the bioactive fractions, identified by TLC and bioassay, and evaporate the solvent to yield approximately 35 mg of piptamine as a waxy solid.

Structure Elucidation

The structure of piptamine was determined primarily through mass spectrometry.

High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS):

• Instrument: Finnigan MAT 95 XL

• Result: The molecular weight was determined to be m/z 332.3307 for the [M+H]⁺ ion, which corresponds to the chemical formula C₂₃H₄₁N (calculated m/z 332.3298).

Collision-Induced Dissociation Tandem Mass Spectrometry (CID-MS/MS):

• Instrument: ESI-triple quadrupole instrument (Quattro, VG Biotech)

• Method: The parent ion at m/z 332.3307 was subjected to CID.

• Result: The fragmentation pattern revealed diagnostic daughter ions, which were instrumental in deducing the structure of piptamine as N-benzyl-N-methylpentadecan-1-amine.

Mechanism of Action

The precise signaling pathway for piptamine's antimicrobial activity has not been elucidated in detail. However, based on its chemical structure, a long aliphatic chain coupled with a tertiary amine, it is hypothesized that its primary mechanism of action involves the disruption of the microbial cell membrane.

Proposed Mechanism of Piptamine

This proposed mechanism is consistent with the activity of other cationic amphiphilic antimicrobial agents. The positively charged amine group likely interacts with the negatively charged components of the bacterial cell membrane, while the long hydrocarbon tail inserts into the lipid bilayer, leading to a loss of membrane integrity and subsequent cell death.

Conclusion

Piptamine represents a promising antimicrobial compound from a natural source with a unique chemical structure. This guide provides a detailed compilation of the available technical information regarding its discovery and isolation from Fomitopsis betulina. The provided protocols and data serve as a valuable resource for researchers aiming to further investigate piptamine, its derivatives, and its potential applications in the development of new antimicrobial agents. Further research is warranted to fully elucidate its mechanism of action and to explore its full therapeutic potential.

References

• 1. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. scite.ai [scite.ai]
• 5. scispace.com [scispace.com]

Piptamine chemical structure and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical and biological properties of Piptamine, a novel fungal tertiary amine. Piptamine, isolated from the basidiomycete Piptoporus betulinus, has demonstrated significant antimicrobial properties, positioning it as a compound of interest in the search for new antibiotics. This guide synthesizes the available data on its molecular structure, antimicrobial efficacy, and the methodologies employed for its isolation and characterization.

Molecular Identity and Chemical Structure

Piptamine is chemically identified as N-benzyl-N-methylpentadecan-1-amine.[1] It is a unique fungal metabolite characterized by the absence of chiral centers.[1]

Molecular Formula: C₂₃H₄₁N[1][2]

Chemical Structure: The structure of Piptamine consists of a long aliphatic pentadecyl chain, a methyl group, and a benzyl group all attached to a central nitrogen atom.

(A 2D chemical structure diagram would be placed here in a full whitepaper. The following DOT script provides a simplified representation of its key components.)

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scispace.com [scispace.com]

An In-depth Technical Guide on the Properties of N-benzyl-N-methylpentadecan-1-amine

Disclaimer: No specific experimental data for N-benzyl-N-methylpentadecan-1-amine has been found in publicly available literature. This guide extrapolates its potential properties and biological activities based on closely related structural analogs, primarily N-benzyl-N-methyldecan-1-amine (BMDA) and N-benzyl-N-methyldodecan-1-amine. The information provided herein is intended for research and drug development professionals and should be interpreted as a predictive guide for further investigation.

Core Properties

Due to the absence of experimental data for N-benzyl-N-methylpentadecan-1-amine, the following table summarizes the computed physicochemical properties of its closest structural analog with a complete public data entry, N-benzyl-N-methyltetradecan-1-amine. These values provide an estimation of the expected properties of the target compound.

Table 1: Computed Physicochemical Properties of N-benzyl-N-methyltetradecan-1-amine

Property	Value	Source
IUPAC Name	N-benzyl-N-methyltetradecan-1-amine	PubChem[1]
Molecular Formula	C22H39N	PubChem[1]
Molecular Weight	317.6 g/mol	PubChem[1]
Monoisotopic Mass	317.308250248 Da	PubChem[1]
XLogP3-AA	8.4	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	16	PubChem
Exact Mass	317.308250248 Da	PubChem
Topological Polar Surface Area	3.2 Ų	PubChem
Heavy Atom Count	23	PubChem
Complexity	232	PubChem

Potential Biological Activities and Signaling Pathways

Based on studies of its shorter-chain analogs, N-benzyl-N-methylpentadecan-1-amine is predicted to exhibit significant anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Activity

N-benzyl-N-methyldecan-1-amine (BMDA) has been shown to possess potent anti-inflammatory effects. It is suggested that the pentadecan-1-amine analog would act through a similar mechanism. The proposed signaling pathway involves the inhibition of key inflammatory cascades in response to stimuli like lipopolysaccharide (LPS).

BMDA has been observed to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). This is achieved by blocking the phosphorylation and activation of c-jun terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK). The downstream effects include the inactivation of MAPKAP kinase 2 (MK2) and the transcription factor NF-κB, a central regulator of the inflammatory response.

Caption: Predicted Anti-Inflammatory Signaling Pathway.

Anti-Cancer Activity

The dodecyl analog of N-benzyl-N-methylamine has demonstrated anti-cancer effects, particularly in lung cancer cells. It is plausible that the pentadecyl analog shares these properties. The proposed mechanism involves the induction of programmed cell death (apoptosis and autophagy) and the inhibition of cancer cell metastasis.

This is thought to occur through the inhibition of the Transforming Growth Factor-beta (TGF-β) signaling pathway by preventing the phosphorylation of Smad2, a key downstream effector. Furthermore, the compound has been shown to inhibit the Akt-ERK and β-catenin signaling pathways, which are crucial for cancer cell proliferation, survival, and migration.

In leukemia cells, the decyl analog induced G2/M phase cell cycle arrest by downregulating cyclin-dependent kinase 2 (Cdk2) and Cdc2, and upregulating the Cdk inhibitor p21. It also activated the intrinsic and extrinsic apoptotic pathways through the activation of caspases-8, -9, and -3.

Caption: Predicted Anti-Cancer Signaling Pathway.

Proposed Synthesis and Experimental Protocols

Synthesis by Reductive Amination

A plausible and efficient method for the synthesis of N-benzyl-N-methylpentadecan-1-amine is through reductive amination. This common method for forming amines involves the reaction of an aldehyde or ketone with an amine to form an imine or enamine, which is then reduced to the corresponding amine.

Caption: Proposed Synthesis Workflow.

Experimental Protocols

The following are detailed methodologies for key experiments that would be necessary to characterize the biological activity of N-benzyl-N-methylpentadecan-1-amine, based on protocols used for its analogs.

Table 2: Key Experimental Protocols

Experiment	Methodology
Cell Culture and Viability Assay	Human monocytic THP-1 cells or A549 lung cancer cells would be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator. For viability, cells would be seeded in 96-well plates and treated with varying concentrations of the compound. After a specified incubation period (e.g., 24-72 hours), cell viability would be assessed using an MTT or WST-1 assay, with absorbance measured at the appropriate wavelength.
Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement	THP-1 cells would be pre-treated with the compound for a few hours before stimulation with LPS (1 µg/mL). After 4-24 hours of stimulation, the cell culture supernatant would be collected. The concentrations of TNF-α and IL-1β in the supernatant would be quantified using commercially available ELISA kits according to the manufacturer's instructions.
Western Blot Analysis for Signaling Proteins	Cells would be treated with the compound and/or LPS for the desired time. Total cell lysates would be prepared using a lysis buffer containing protease and phosphatase inhibitors. Protein concentrations would be determined using a BCA protein assay. Equal amounts of protein would be separated by SDS-PAGE and transferred to a PVDF membrane. The membrane would be blocked and then incubated with primary antibodies against phosphorylated and total forms of JNK, p38, NF-κB, Smad2, Akt, and ERK, as well as antibodies for Cdk2, Cdc2, p21, and caspases. After incubation with HRP-conjugated secondary antibodies, the protein bands would be visualized using an enhanced chemiluminescence (ECL) detection system.
Cell Cycle Analysis	Cells treated with the compound would be harvested, washed with PBS, and fixed in 70% ethanol overnight at -20°C. The fixed cells would then be washed, treated with RNase A, and stained with propidium iodide (PI). The DNA content of the cells would be analyzed by flow cytometry, and the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M) would be determined.
In Vivo Animal Models	For anti-inflammatory activity, a model such as dinitrobenzene sulfonic acid (DNBS)-induced colitis in rats or collagen-induced arthritis in mice could be used. The compound would be administered (e.g., orally or rectally), and disease severity would be assessed by clinical scoring, histological analysis of tissues, and measurement of inflammatory markers like myeloperoxidase (MPO) activity. For anti-cancer activity, a xenograft model where human cancer cells (e.g., A549) are implanted into immunodeficient mice could be employed. Tumor growth would be monitored following treatment with the compound.

References

• 1. N-Methyl-N-benzyltetradecanamine | C22H39N | CID 584166 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unraveling the Enigma: A Technical Guide to the Piptamine Biosynthetic Pathway in Fungi

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a novel antibiotic isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria.[1][2] Despite its therapeutic potential, the complete biosynthetic pathway of piptamine remains experimentally unconfirmed. This technical guide provides a comprehensive overview of the current understanding of piptamine biosynthesis, presenting a hypothetical pathway based on its chemical structure. It further details generalized experimental protocols for the elucidation of fungal secondary metabolite pathways, which can be specifically adapted for piptamine research. This document aims to serve as a foundational resource for researchers seeking to unravel the genetic and enzymatic machinery responsible for producing this promising natural product, thereby paving the way for its potential biotechnological production and pharmaceutical development.

Introduction to Piptamine

Piptamine is a fungal secondary metabolite first isolated from a submerged culture of Piptoporus betulinus Lu 9-1.[2][3] Structurally, it is N-benzyl-N-methylpentadecan-1-amine.[2] Its biological activity has been a subject of interest, exhibiting notable minimum inhibitory concentrations (MICs) against various bacteria and yeasts.

Source Organism

The primary known producer of piptamine is the birch polypore fungus, Fomitopsis betulina, a wood-rotting basidiomycete commonly found on birch trees. The production of piptamine has been observed in submerged fermentation cultures of this fungus.

Known Biological Activity

Piptamine has shown promising antimicrobial properties. The table below summarizes the reported minimum inhibitory concentration (MIC) values.

Test Organism	MIC (µg/mL)
Staphylococcus aureus SG 511	0.78
Enterococcus faecalis 1528	1.56
Bacillus subtilis ATCC 6633	1.00
Escherichia coli SG 458	12.5
Candida albicans BMSY 212	6.25
Kluyveromyces marxianus IMET 25148	6.25
Rhodotorula rubra IMET 25030	50.0
Sporobolomyces salmonicolor SBUG 549	6.25
Penicillium notatum JP 36	>50.0

Table 1: Antimicrobial activity of piptamine. Data sourced from Schlegel et al., 2000.

The Hypothetical Piptamine Biosynthetic Pathway

While the complete biosynthetic pathway has not been experimentally elucidated, the chemical structure of piptamine strongly suggests a hybrid origin, likely involving polyketide or fatty acid synthesis followed by amination and benzylation. The proposed pathway is a roadmap for future research endeavors.

Proposed Enzymatic Steps

• Backbone Synthesis: The 15-carbon linear chain of piptamine is hypothesized to be synthesized by a Polyketide Synthase (PKS) or a Fatty Acid Synthase (FAS). Fungal PKSs are large, multifunctional enzymes that iteratively condense acyl-CoA units. A highly reducing iterative Type I PKS is the most likely candidate for producing the saturated pentadecyl backbone.

• Chain Release and Reduction: Following synthesis, the polyketide chain must be released from the PKS. This is typically accomplished by a thioesterase domain, which may also catalyze the reduction of the thioester to an aldehyde or a carboxylic acid.

• Amination: An aminotransferase enzyme is proposed to catalyze the addition of an amino group to the carbon chain, likely converting a keto or aldehyde group into a primary amine, thus forming pentadecan-1-amine.

• N-Methylation and N-Benzylation: The final steps would involve the sequential N-methylation and N-benzylation of the primary amine. These reactions are likely catalyzed by specific N-methyltransferases and N-benzyltransferases, respectively, utilizing S-adenosyl methionine (SAM) as the methyl donor and a benzyl group donor, the origin of which also requires investigation.

Below is a diagram illustrating the hypothetical biosynthetic pathway of piptamine.

Caption: Hypothetical biosynthetic pathway of piptamine in Fomitopsis betulina.

Experimental Protocols for Pathway Elucidation

The elucidation of a novel secondary metabolite pathway like that of piptamine requires a multi-pronged approach combining genomics, transcriptomics, metabolomics, and classical biochemical techniques.

General Workflow

The following diagram outlines a general experimental workflow for elucidating the piptamine biosynthetic pathway.

Caption: General experimental workflow for elucidating the piptamine biosynthetic pathway.

Detailed Methodologies

3.2.1. Fungal Cultivation and Metabolite Extraction

• Objective: To culture Fomitopsis betulina and extract secondary metabolites for analysis.

• Protocol:

  • Inoculate a seed culture of F. betulina in a suitable liquid medium (e.g., malt extract broth).

  • Incubate at an appropriate temperature (e.g., 23-28°C) with shaking for several days.

  • Use the seed culture to inoculate larger production cultures.

  • After a defined incubation period (e.g., 21 days), separate the mycelium from the culture broth by filtration.

  • Extract the culture broth with an organic solvent such as ethyl acetate.

  • Concentrate the organic extract in vacuo to yield a crude extract containing piptamine and other metabolites.

3.2.2. Genome Sequencing and Bioinformatic Analysis

• Objective: To identify the biosynthetic gene cluster (BGC) responsible for piptamine production.

• Protocol:

  • Extract high-quality genomic DNA from the mycelium of F. betulina.

  • Perform whole-genome sequencing using a combination of long-read (e.g., PacBio, Oxford Nanopore) and short-read (e.g., Illumina) technologies for a high-quality assembly.

  • Annotate the genome to predict gene structures.

  • Utilize bioinformatics tools such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) to identify putative BGCs. Look for clusters containing a PKS, aminotransferase, methyltransferase, and other relevant tailoring enzymes.

3.2.3. Gene Expression Analysis (RNA-Seq)

• Objective: To identify genes that are upregulated during piptamine production.

• Protocol:

  • Culture F. betulina under conditions that promote piptamine production and conditions where production is low or absent.

  • Harvest mycelia at different time points and extract total RNA.

  • Perform RNA sequencing (RNA-Seq) on the extracted RNA samples.

  • Align the sequencing reads to the assembled genome and perform differential gene expression analysis.

  • Identify genes within the candidate BGC that show significantly higher expression under piptamine-producing conditions.

3.2.4. Targeted Gene Disruption

• Objective: To confirm the involvement of candidate genes in piptamine biosynthesis.

• Protocol:

  • Design gene disruption cassettes for target genes (e.g., the PKS gene) using a selectable marker (e.g., hygromycin resistance).

  • Transform F. betulina protoplasts with the disruption cassettes.

  • Select for transformants on appropriate media and confirm gene disruption by PCR and Southern blotting.

  • Culture the knockout mutants under piptamine-producing conditions and analyze the metabolite profile by LC-MS/MS to confirm the loss of piptamine production.

3.2.5. Heterologous Expression

• Objective: To reconstitute the piptamine biosynthetic pathway in a heterologous host.

• Protocol:

  • Clone the candidate genes from the BGC into suitable expression vectors under the control of strong, inducible promoters.

  • Transform a genetically tractable fungal host, such as Aspergillus nidulans or Saccharomyces cerevisiae, with the expression constructs.

  • Induce gene expression and culture the heterologous host.

  • Extract and analyze the metabolites to detect the production of piptamine or its intermediates.

3.2.6. In Vitro Enzyme Assays

• Objective: To characterize the function of individual enzymes in the pathway.

• Protocol:

  • Clone the coding sequence of a candidate enzyme (e.g., the aminotransferase) into an expression vector for a suitable host like E. coli.

  • Express and purify the recombinant protein.

  • Perform in vitro assays with the purified enzyme and its putative substrate(s) (e.g., for the aminotransferase, the 15-carbon aldehyde or keto-acid).

  • Analyze the reaction products using techniques like HPLC or LC-MS to confirm the enzyme's catalytic activity.

Future Outlook and Conclusion

The study of the piptamine biosynthetic pathway is still in its infancy. The proposed pathway and the experimental strategies outlined in this guide provide a solid framework for future research. Elucidating the complete pathway will not only be a significant contribution to our understanding of fungal natural product biosynthesis but will also be crucial for the biotechnological production of piptamine. Metabolic engineering of a heterologous host could enable a sustainable and scalable supply of this promising antibiotic for further preclinical and clinical development. The unique structure of piptamine also suggests the existence of novel biosynthetic enzymes that could be valuable additions to the synthetic biology toolbox. The journey to fully understand and harness the potential of piptamine is a compelling prospect for the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. scite.ai [scite.ai]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]

Piptamine's Assault on Bacteria: A Technical Deep Dive into its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a novel tertiary amine antibiotic isolated from the fungus Piptoporus betulinus, has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria.[1][2] This technical guide provides a comprehensive overview of the current understanding of piptamine's mechanism of action. Drawing from available literature, this document details its primary mode of antibacterial action, which is the disruption of the bacterial cell membrane's integrity.[1] While specific signaling pathways affected by piptamine have not yet been elucidated, the current evidence strongly suggests that its bactericidal effects are a direct consequence of this membrane damage. This guide summarizes the quantitative antimicrobial data, outlines relevant experimental protocols for assessing membrane integrity, and provides visualizations to illustrate the proposed mechanism and associated experimental workflows.

Introduction

Piptamine (N-benzyl-N-methylpentadecan-1-amine) is a fungal metabolite with promising antibacterial and antifungal properties.[2][3] Its unique structure and potent activity against pathogens like Staphylococcus aureus and Enterococcus faecalis make it a subject of interest in the ongoing search for new antimicrobial agents to combat rising antibiotic resistance. This document serves as a technical resource for researchers and professionals in drug development, offering an in-depth look at the core mechanism by which piptamine exerts its antimicrobial effects.

Core Mechanism of Action: Bacterial Membrane Disruption

The primary mechanism of action of piptamine against bacteria is the disruption of the cell membrane. This mode of action is particularly effective against Gram-positive bacteria, which lack the protective outer membrane found in their Gram-negative counterparts. The disruption of the membrane leads to a cascade of lethal events for the bacterium.

The proposed mechanism of action is visualized in the following diagram:

Figure 1: Proposed mechanism of action of piptamine against bacteria.

Quantitative Antimicrobial Activity

The antimicrobial potency of piptamine has been quantified through the determination of its Minimum Inhibitory Concentration (MIC) against various microorganisms.

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78
Staphylococcus aureus	134/94	6.25
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	>12.5
Escherichia coli	SG 458	50.0
Candida albicans	BMSY2 12	6.25
Rhodotorula rubra	IMET 25030	6.25
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG 549	>50.0
Penicillium notatum	JP 36	>50.0

Experimental Protocols for Mechanism of Action Studies

While specific experimental data for piptamine's effect on membrane potential and ATP leakage are not currently available in the public domain, the following are detailed methodologies for key experiments that are crucial for elucidating the membrane-disrupting activity of any antimicrobial compound.

Antibacterial Susceptibility Testing

This protocol is foundational for determining the antimicrobial efficacy of a compound.

Figure 2: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol: Broth Microdilution Method

• Preparation of Piptamine Stock Solution: Dissolve piptamine in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 1 mg/mL).

• Preparation of Bacterial Inoculum: Culture bacteria overnight in an appropriate broth medium (e.g., Mueller-Hinton Broth). Dilute the overnight culture to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the piptamine stock solution in the broth medium.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (bacteria with no piptamine) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of piptamine at which no visible bacterial growth (turbidity) is observed.

Membrane Potential Assay

This assay assesses the ability of a compound to depolarize the bacterial cell membrane.

Figure 3: Experimental workflow for the membrane potential assay.

Protocol: Using a Potential-Sensitive Dye (e.g., DiSC3(5))

• Bacterial Preparation: Grow bacteria to the mid-logarithmic phase. Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., PBS).

• Dye Loading: Resuspend the bacterial pellet in the buffer containing the membrane potential-sensitive dye DiSC3(5). Incubate until the fluorescence signal stabilizes, indicating the dye has partitioned into the polarized membranes.

• Piptamine Treatment: Add piptamine at various concentrations (e.g., multiples of the MIC) to the bacterial suspension.

• Fluorescence Monitoring: Immediately begin monitoring the fluorescence intensity using a fluorometer. An increase in fluorescence indicates the release of the dye from the depolarized membrane.

• Controls: Include a positive control for depolarization (e.g., a known ionophore like valinomycin) and a negative control (untreated cells).

ATP Leakage Assay

This assay determines if the compound causes leakage of intracellular ATP, a key indicator of membrane damage.

Figure 4: Experimental workflow for the ATP leakage assay.

Protocol: Luciferase-Based ATP Assay

• Bacterial Preparation: Grow bacteria to the mid-logarithmic phase, harvest by centrifugation, and wash with a low-potassium buffer.

• Piptamine Treatment: Resuspend the bacteria in the buffer and treat with piptamine at various concentrations and for different time intervals.

• Sample Collection: At each time point, centrifuge the bacterial suspension to separate the supernatant (containing extracellular ATP) from the cell pellet.

• ATP Measurement:

  • Extracellular ATP: Directly measure the ATP concentration in the supernatant using a commercial luciferase-based ATP assay kit.

  • Intracellular ATP (Optional): Lyse the cell pellet and measure the ATP concentration in the lysate.

• Data Analysis: An increase in the concentration of extracellular ATP in piptamine-treated samples compared to untreated controls indicates membrane leakage.

Signaling Pathways and Molecular Interactions

Currently, there is no published evidence to suggest that piptamine's mechanism of action involves the specific inhibition or activation of bacterial signaling pathways. The observed bactericidal effects are believed to be a direct result of the physical disruption of the cell membrane, leading to a loss of membrane potential, leakage of essential cellular components, and ultimately, cell death. Future research involving transcriptomics and proteomics could potentially reveal downstream cellular responses to piptamine-induced membrane stress.

Conclusion and Future Directions

Piptamine is a promising antimicrobial agent that exerts its bactericidal effect primarily through the disruption of the bacterial cell membrane. Its potent activity against clinically relevant Gram-positive bacteria warrants further investigation. Future research should focus on:

• Detailed Mechanistic Studies: Performing the described membrane potential and ATP leakage assays specifically with piptamine to generate quantitative data on its membrane-disrupting capabilities.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing piptamine analogs to identify key structural features for antimicrobial activity and to potentially improve its efficacy and spectrum.

• In Vivo Efficacy and Toxicity: Evaluating the effectiveness and safety of piptamine in animal models of bacterial infection.

• Resistance Studies: Investigating the potential for bacteria to develop resistance to piptamine.

A deeper understanding of piptamine's mechanism of action will be instrumental in its potential development as a novel therapeutic agent to address the growing challenge of antibiotic resistance.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Piptamine: A Comprehensive Technical Review of its Antimicrobial Spectrum and Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine is a novel antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1] This whitepaper provides an in-depth technical guide on the antimicrobial spectrum and efficacy of piptamine, presenting key data, experimental protocols, and a proposed mechanism of action. The information compiled herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in the discovery and development of new antimicrobial agents.

Antimicrobial Spectrum and Potency

Piptamine has demonstrated a significant breadth of antimicrobial activity, with notable potency against Gram-positive bacteria and a range of yeasts and fungi.[1][2][3][4] Its efficacy is less pronounced against Gram-negative bacteria. The antimicrobial potency of piptamine has been primarily quantified through the determination of its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the antibiotic that prevents visible growth of a microorganism.

Quantitative Antimicrobial Activity of Piptamine

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of piptamine against various microorganisms. These values have been determined using standard antimicrobial susceptibility testing methods, including broth microdilution and agar diffusion assays.

Microorganism	Strain	MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	SG 511	0.78
Staphylococcus aureus	134/94	6.25
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	>12.5
Gram-Negative Bacteria
Escherichia coli	SG 458	12.5
Yeasts & Fungi
Candida albicans	BMSY 212	6.25
Rhodotorula rubra	IMET 25030	6.25
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG 549	6.25
Penicillium notatum	JP 36	>50.0

Experimental Protocols

The determination of piptamine's antimicrobial efficacy relies on standardized laboratory methods. The most frequently cited methods are the broth microdilution and agar diffusion assays.

Broth Microdilution Method for MIC Determination

This method provides a quantitative measure of the MIC.

Principle: A standardized suspension of the test microorganism is introduced to serial dilutions of piptamine in a liquid growth medium within a 96-well microtiter plate. The MIC is the lowest concentration of piptamine that inhibits visible growth of the microorganism after incubation.

Detailed Methodology:

• Preparation of Piptamine Stock Solution: A stock solution of piptamine is prepared in a suitable solvent and then diluted in the appropriate test medium to twice the highest desired test concentration.

• Preparation of Microtiter Plates: 100 µL of sterile broth medium is dispensed into all wells of a 96-well microtiter plate.

• Serial Dilution: 100 µL of the 2x piptamine solution is added to the first column of wells and mixed. A multichannel pipette is then used to perform a two-fold serial dilution by transferring 100 µL from each well to the subsequent well across the plate. 100 µL is discarded from the last column of the dilution series.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Each well (excluding sterility controls) is inoculated with 100 µL of the final bacterial inoculum.

• Controls: A growth control well (medium and inoculum, no piptamine) and a sterility control well (medium only) are included.

• Incubation: The plate is incubated at an appropriate temperature and duration for the specific microorganism being tested.

• MIC Determination: The MIC is read as the lowest concentration of piptamine at which there is no visible turbidity or pellet formation.

Agar Well Diffusion Method

This method is a qualitative or semi-quantitative assay for determining antimicrobial activity.

Principle: The surface of an agar plate is uniformly inoculated with a test microorganism. Wells are then created in the agar, and a solution of piptamine is added to the wells. The antibiotic diffuses into the agar, creating a concentration gradient. If the microorganism is susceptible, a clear zone of growth inhibition will appear around the well.

Detailed Methodology:

• Media Preparation: Mueller-Hinton agar is prepared and poured into sterile petri dishes to a uniform depth.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared as described for the broth microdilution method.

• Inoculation: A sterile cotton swab is dipped into the inoculum suspension and used to evenly streak the entire surface of the agar plate.

• Well Creation: Sterile cork borers are used to create wells of a defined diameter in the agar.

• Application of Piptamine: A specific volume of a known concentration of piptamine solution is added to each well.

• Incubation: The plates are incubated under suitable conditions.

• Zone of Inhibition Measurement: The diameter of the clear zone of growth inhibition around each well is measured in millimeters. The size of the zone is proportional to the antimicrobial activity.

Visualizing Experimental Workflows and Mechanisms

To further elucidate the experimental processes and the proposed mechanism of action of piptamine, the following diagrams have been generated using the DOT language.

Caption: Workflow for MIC determination using broth microdilution.

References

• 1. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistnotes.com [chemistnotes.com]
• 3. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Piptamine: A Technical Guide on its Activity Against Gram-Positive Pathogens

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a tertiary amine antibiotic isolated from the fungus Piptoporus betulinus, has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria.[1][2][3][4] This technical guide provides a comprehensive overview of the current knowledge on Piptamine, focusing on its quantitative efficacy, proposed mechanism of action, and detailed experimental protocols relevant to its evaluation. The information is intended to serve as a foundational resource for researchers engaged in the discovery and development of novel antimicrobial agents.

Quantitative Antimicrobial Activity

Piptamine exhibits potent in vitro activity against a range of clinically relevant Gram-positive pathogens. Its efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that prevents visible growth of a microorganism.

Minimum Inhibitory Concentration (MIC) Data

The MIC values of Piptamine have been determined against several bacterial and fungal strains, with notably strong activity against Staphylococcus aureus and Enterococcus faecalis.[2] A summary of the reported MIC values is presented below for comparative analysis.

Microorganism Strain	Type	Minimum Inhibitory Concentration (MIC) in µg/mL	Reference
Staphylococcus aureus SG 511	Gram-Positive Bacteria	0.78
Staphylococcus aureus 134/94	Gram-Positive Bacteria	6.25
Enterococcus faecalis 1528	Gram-Positive Bacteria	1.56
Bacillus subtilis ATCC 6633	Gram-Positive Bacteria	1.00
Escherichia coli SG 458	Gram-Negative Bacteria	50.0
Candida albicans BMSY 212	Yeast	6.25
Rhodotorula rubra IMET 25030	Yeast	6.25
Kluyveromyces marxianus IMET 25148	Yeast	6.25
Sporobolomyces salmonicolor SBUG 549	Yeast	6.25
Penicillium notatum JP 36	Fungus	>50.0

Mechanism of Action

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Preliminary Investigation of Piptamine's Antifungal Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a natural compound isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), has demonstrated notable antifungal properties against a range of yeasts and fungi. This technical guide provides a comprehensive overview of the preliminary investigations into Piptamine's antifungal activity, including available quantitative data, detailed experimental protocols for in vitro assays, and a hypothesized mechanism of action. Due to the limited direct research on Piptamine's specific molecular pathways, this guide also explores the mechanisms of structurally similar compounds to propose a potential mode of action, providing a foundation for future research and drug development endeavors.

Introduction

The emergence of drug-resistant fungal pathogens poses a significant threat to global health. This has spurred the search for novel antifungal agents from natural sources. Piptamine, an N-benzyl-N-methylpentadecan-1-amine, is a secondary metabolite produced by the medicinal mushroom Fomitopsis betulina.[1] Preliminary studies have indicated its potential as an antifungal agent, exhibiting inhibitory activity against various pathogenic yeasts. This document aims to consolidate the existing knowledge on Piptamine's antifungal properties and to provide a detailed framework for its further investigation.

Quantitative Antifungal Activity of Piptamine

The antifungal efficacy of Piptamine has been quantified using Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the compound that inhibits the visible growth of a microorganism. The available data from in vitro studies are summarized in Table 1.

Table 1: Minimum Inhibitory Concentrations (MICs) of Piptamine against Various Fungal Species

Fungal Species	MIC (µg/mL)
Candida albicans	6.25[2]
Rhodotorula rubra	6.25
Kluyveromyces marxianus	6.25
Sporobolomyces salmonicolor	Data not available
Penicillium notatum	> 50.0

Note: The activity against Sporobolomyces salmonicolor has been noted, but specific MIC values were not found in the reviewed literature.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preliminary investigation of Piptamine's antifungal properties. These protocols are based on standardized methods for the antifungal susceptibility testing of natural products.[3][4]

Broth Microdilution Assay for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of Piptamine against yeast species. The protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27-A2 guidelines for antifungal susceptibility testing.[4]

Materials:

• Piptamine

• Sterile 96-well microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Fungal inoculum

• Spectrophotometer

• Sterile saline

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation:

  • Subculture the fungal isolate on a suitable agar medium (e.g., Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours.

  • Harvest several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute the standardized inoculum in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

• Drug Dilution:

  • Prepare a stock solution of Piptamine in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the Piptamine stock solution in RPMI-1640 medium in the 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation:

  • Add 100 µL of the diluted fungal inoculum to each well containing 100 µL of the Piptamine dilution.

  • Include a growth control well (inoculum without Piptamine) and a sterility control well (medium only).

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is determined as the lowest concentration of Piptamine at which there is a significant inhibition of visible growth compared to the growth control. This can be assessed visually or by measuring the optical density at 530 nm using a microplate reader.

Agar Well Diffusion Assay

This method provides a qualitative or semi-quantitative assessment of the antifungal activity of Piptamine.

Materials:

• Piptamine

• Sterile Petri dishes

• Potato Dextrose Agar (PDA) or other suitable fungal growth medium

• Fungal inoculum

• Sterile cork borer or pipette tip

• Incubator

Procedure:

• Plate Preparation:

  • Prepare the fungal inoculum by growing the test fungus in a suitable broth or on an agar plate.

  • Aseptically swab the surface of the PDA plate with the fungal inoculum to create a lawn.

• Well Creation and Drug Application:

  • Create wells (6-8 mm in diameter) in the inoculated agar using a sterile cork borer.

  • Add a known concentration of Piptamine solution to each well. A solvent control should also be included.

• Incubation and Measurement:

  • Incubate the plates at an appropriate temperature (e.g., 28-35°C) for 24-72 hours, depending on the growth rate of the fungus.

  • Measure the diameter of the zone of inhibition (the clear area around the well where fungal growth is inhibited).

Visualization of Experimental Workflows and Hypothesized Signaling Pathways

Experimental Workflow for Antifungal Susceptibility Testing

The general workflow for assessing the antifungal properties of Piptamine involves a series of sequential steps from sample preparation to data analysis.

Caption: General experimental workflow for in vitro antifungal testing.

Hypothesized Mechanism of Action of Piptamine

Direct studies on the signaling pathways affected by Piptamine are currently unavailable. However, based on the structure of Piptamine (an N-benzyl-N-methylalkanamine) and the known mechanisms of similar antifungal compounds, a hypothetical mechanism of action can be proposed. Structurally related allylamines and benzylamines are known to inhibit squalene epoxidase, a key enzyme in the ergosterol biosynthesis pathway. Inhibition of this enzyme leads to a depletion of ergosterol, a vital component of the fungal cell membrane, and an accumulation of toxic squalene. This disruption of the cell membrane can lead to increased permeability, leakage of cellular contents, and ultimately, cell death. Furthermore, some antifungal agents that disrupt membrane integrity have been shown to induce the production of reactive oxygen species (ROS), leading to oxidative stress and further cellular damage.

Caption: A proposed mechanism of action for Piptamine.

Discussion and Future Directions

The preliminary data suggest that Piptamine holds promise as a scaffold for the development of new antifungal drugs. Its activity against Candida albicans, a common and often drug-resistant pathogen, is particularly noteworthy. However, the current body of research is limited.

Future investigations should focus on:

• Expanding the Antifungal Spectrum: Testing Piptamine against a broader range of clinically relevant fungi, including filamentous fungi and other yeast species, is crucial to determine its full potential.

• Elucidating the Mechanism of Action: Detailed mechanistic studies are required to confirm the hypothesized inhibition of ergosterol biosynthesis and to investigate other potential targets. This includes enzymatic assays with squalene epoxidase and studies on the effects of Piptamine on fungal membrane integrity and potential induction of ROS. Understanding the precise signaling pathways affected will be critical for optimization and development.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of Piptamine can help identify the key structural features responsible for its antifungal activity, potentially leading to the design of more potent and selective compounds.

• In Vivo Efficacy and Toxicity: Preclinical studies in animal models are necessary to evaluate the in vivo efficacy, pharmacokinetics, and safety profile of Piptamine.

Conclusion

Piptamine represents a promising natural product with demonstrated in vitro antifungal activity. This guide provides a summary of the current knowledge and a framework for the systematic investigation required to advance Piptamine from a preliminary finding to a potential clinical candidate. The detailed protocols and the hypothesized mechanism of action offer a starting point for researchers dedicated to addressing the growing challenge of fungal infections. Further in-depth studies are essential to fully characterize its antifungal properties and to unlock its therapeutic potential.

References

• 1. An Approach to Antifungal Efficacy through Well Diffusion Analysis and Molecular Interaction Profile of Polyherbal Formulation – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. Mechanisms of action in antifungal drugs | Research Starters | EBSCO Research [ebsco.com]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. scielo.br [scielo.br]

Piptamine: A Technical Whitepaper on its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a novel antibiotic isolated from the fungus Piptoporus betulinus, has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and various yeasts.[1][2][3] Its primary mechanism of action is believed to be the disruption of microbial cell membrane integrity, a mode of action that holds promise in the era of growing antibiotic resistance. This technical guide provides a comprehensive overview of the current understanding of Piptamine's therapeutic potential, including its antimicrobial spectrum, mechanism of action, and the challenges associated with its development. Detailed experimental protocols for its isolation and antimicrobial testing are presented, alongside structured quantitative data and visualizations of key processes to facilitate further research and development efforts. While current evidence is primarily centered on its antimicrobial properties, the rich chemical diversity of its source organism suggests avenues for future investigation into other therapeutic applications.

Introduction

The increasing prevalence of multidrug-resistant pathogens necessitates the discovery and development of novel antimicrobial agents with unique mechanisms of action. Piptamine, a tertiary amine isolated from the birch polypore fungus Piptoporus betulinus (now known as Fomitopsis betulina), represents a promising candidate in this endeavor.[4][5] This fungus has a long history in traditional medicine, and modern scientific investigations have revealed a plethora of bioactive secondary metabolites within it, exhibiting anticancer, anti-inflammatory, and antiviral properties. While Piptamine is primarily recognized for its antimicrobial effects, its origin from such a biologically active source warrants a thorough exploration of its full therapeutic potential. This document aims to consolidate the existing scientific knowledge on Piptamine, providing a technical foundation for researchers and drug development professionals.

Antimicrobial Spectrum and Efficacy

Piptamine has demonstrated a noteworthy spectrum of activity against various microorganisms in preclinical evaluations. Its potency is most pronounced against Gram-positive bacteria and a range of yeasts. The antimicrobial efficacy of Piptamine is typically quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism.

Quantitative Antimicrobial Data

The following table summarizes the reported MIC values for Piptamine against a panel of bacteria and fungi.

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78
Enterococcus faecalis	1528	1.56
Staphylococcus aureus	134/94	6.25
Bacillus subtilis	ATCC 6633	>12.5
Escherichia coli	SG 458	>12.5
Candida albicans	BMSY 212	6.25
Rhodotorula rubra	IMET 25030	6.25
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG 549	6.25
Penicillium notatum	JP 36	>50.0

Table 1: Summary of Minimum Inhibitory Concentrations (MIC) of Piptamine against various microorganisms.

Mechanism of Action

The primary mechanism of action attributed to Piptamine is the disruption of the bacterial cell membrane. This mode of action is distinct from many currently used antibiotics that target intracellular processes, suggesting that Piptamine could be effective against pathogens resistant to conventional drugs.

Proposed Signaling Pathway: Bacterial Membrane Disruption

While the precise molecular interactions are yet to be fully elucidated, the proposed mechanism involves the integration of Piptamine into the microbial cell membrane, leading to a loss of its structural integrity and subsequent cell death.

Caption: Proposed mechanism of Piptamine's antimicrobial action.

Experimental Protocols

Isolation and Purification of Piptamine from Piptoporus betulinus

The following protocol is based on the methodology described by Schlegel et al. (2000).

4.1.1. Fungal Cultivation

• Inoculum Preparation: A malt agar slant culture of Piptoporus betulinus Lu 9-1 is used to inoculate 500 mL Erlenmeyer flasks containing 100 mL of a seed medium.

• Seed Medium Composition:

  • Glucose: 1%

  • Malt extract: 2%

  • Soybean meal: 0.5%

  • Yeast extract: 0.1%

  • KH₂PO₄: 0.1%

  • MgSO₄·7H₂O: 0.05%

  • ZnSO₄·7H₂O: 0.0008%

  • CaCO₃: 0.1%

  • Adjust pH to 5.0-5.3 before sterilization.

• Cultivation Conditions: The culture is incubated at 23°C on a rotary shaker at 110 rpm for 21 days.

4.1.2. Extraction

• Ten liters of the fermentation broth are extracted twice with 3-liter portions of ethyl acetate.

• The combined ethyl acetate extracts are dried and evaporated to yield an oily residue.

4.1.3. Purification

• Size-Exclusion Chromatography: The oily residue is subjected to column chromatography on Sephadex LH-20 with methanol as the eluent.

• Bioassay-Guided Fractionation: Antibacterial fractions are identified using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism. Active fractions are pooled and evaporated to dryness.

• Silica Gel Chromatography: Final purification is achieved by column chromatography on silica gel 60 (0.063–0.1 mm) using a solvent gradient of chloroform and methanol (9:1, 8:2, and 7:3).

• The bioactive fractions are evaporated to yield pure Piptamine.

Experimental Workflow: Isolation of Piptamine

Caption: Workflow for the isolation and purification of Piptamine.

Antimicrobial Susceptibility Testing

4.3.1. Broth Microdilution Method (for Bacteria)

• A standardized inoculum of the test bacterium is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial twofold dilutions of Piptamine are prepared in a 96-well microtiter plate.

• The bacterial inoculum is added to each well.

• The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• The MIC is determined as the lowest concentration of Piptamine that completely inhibits visible bacterial growth.

4.3.2. Agar Well Diffusion Method (for Fungi)

• An agar plate is uniformly inoculated with a standardized suspension of the test fungus.

• Wells of a defined diameter are cut into the agar.

• A known concentration of Piptamine solution is added to each well.

• The plate is incubated under conditions suitable for fungal growth.

• The diameter of the zone of growth inhibition around each well is measured to determine the antifungal activity.

Challenges and Future Directions

Physicochemical Properties and Formulation

A significant hurdle in the preclinical development of Piptamine is its poor aqueous solubility and rapid clearance in murine models. These pharmacokinetic limitations necessitate the development of advanced formulation strategies to enhance its bioavailability and maintain therapeutic concentrations in vivo. Potential approaches include:

• Nanoparticle-based delivery systems: Encapsulating Piptamine in nanoparticles could improve its solubility and modify its pharmacokinetic profile.

• Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS) or liposomes can enhance the oral absorption of poorly soluble compounds.

• Solid dispersions: Dispersing Piptamine in a polymer matrix can improve its dissolution rate.

Exploring Broader Therapeutic Potential

While the current body of research is focused on Piptamine's antimicrobial activity, the producing organism, Piptoporus betulinus, is a rich source of other bioactive compounds, including triterpenoids and polysaccharides, with demonstrated anticancer, anti-inflammatory, and antiviral activities. Future research should investigate whether Piptamine itself possesses any of these additional therapeutic properties. Structure-activity relationship (SAR) studies could also be conducted to synthesize analogs with improved potency, selectivity, and pharmacokinetic profiles.

Conclusion

Piptamine is a promising antimicrobial agent with a distinct mechanism of action that warrants further investigation, particularly in the context of rising antibiotic resistance. Its potent activity against Gram-positive bacteria and yeasts makes it a valuable lead compound for the development of new anti-infective therapies. However, significant challenges related to its physicochemical properties and in vivo performance must be addressed through innovative formulation strategies. Furthermore, a comprehensive evaluation of its potential for other therapeutic applications, inspired by the diverse bioactivities of its fungal source, could unlock its full therapeutic potential. This technical guide provides a solid foundation for researchers to build upon in their efforts to translate the promise of Piptamine into tangible clinical benefits.

References

• 1. researchgate.net [researchgate.net]
• 2. Piptamine | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Cultivation and utility of Piptoporus betulinus fruiting bodies as a source of anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Piptamine: Comprehensive Protocols for Isolation and Purification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the methodologies for the successful isolation and purification of Piptamine, a novel fungal tertiary amine with notable antimicrobial properties. The protocols outlined below are compiled from established scientific literature and are intended to guide researchers in obtaining this bioactive compound for further investigation.

Introduction

Piptamine, structurally identified as N-benzyl-N-methylpentadecan-1-amine, is a unique antibiotic compound isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1][2] This tertiary amine has demonstrated significant antibacterial activity, particularly against Gram-positive bacteria.[1][3][4] The following sections detail the necessary steps from fungal cultivation to the final purification of Piptamine, supported by quantitative data and visual workflows to ensure clarity and reproducibility.

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with the isolation and purification of Piptamine.

Parameter	Value	Source
Molecular Formula	C₂₃H₄₁N
Molecular Weight ([M+H]⁺)	332.3307 (observed), 332.3298 (calculated)
Starting Material	10 Liters of Piptoporus betulinus Lu 9-1 culture broth
Final Yield	35 mg of Piptamine (waxy solid)
TLC Rf Value	0.1
TLC Mobile Phase	Chloroform/Methanol (9:1, v/v)

Experimental Protocols

Protocol 1: Cultivation of Piptoporus betulinus Lu 9-1

This protocol describes the submerged culture of Piptoporus betulinus Lu 9-1 for the production of Piptamine.

Materials:

• Malt agar slant culture of Piptoporus betulinus Lu 9-1

• Seed Medium (per 100 ml):

  • Glucose: 1 g

  • Malt extract: 2 g

  • Soya bean meal: 0.5 g

  • Yeast extract: 0.1 g

  • KH₂PO₄: 0.1 g

  • MgSO₄·7H₂O: 0.05 g

  • ZnSO₄·7H₂O: 0.0008 g

  • CaCO₃: 0.1 g

• 500 ml Erlenmeyer flasks

• Rotary shaker

Procedure:

• Prepare the seed medium and adjust the pH to 5.0-5.3 before sterilization.

• Dispense 100 ml of the seed medium into each 500 ml Erlenmeyer flask.

• Inoculate the flasks with a malt agar slant culture of Piptoporus betulinus Lu 9-1.

• Incubate the flasks at 23°C on a rotary shaker at 110 rpm for 21 days.

Protocol 2: Extraction of Piptamine

This protocol details the extraction of the crude Piptamine-containing mixture from the culture broth.

Materials:

• 10 Liters of Piptoporus betulinus culture broth (from Protocol 1)

• Ethyl acetate

• Large separatory funnels or extraction vessels

• Rotary evaporator

Procedure:

• Pool the 10 liters of culture broth from the cultivation step.

• Extract the broth twice with 3-liter portions of ethyl acetate.

• Combine the ethyl acetate extracts.

• Dry the combined extract.

• Evaporate the solvent under reduced pressure using a rotary evaporator to obtain an oily residue.

Protocol 3: Purification of Piptamine by Column Chromatography

This protocol outlines the two-step chromatographic purification of Piptamine from the crude extract.

Materials:

• Crude oily residue (from Protocol 2)

• Sephadex LH-20

• Silica gel 60 (0.063-0.1 mm)

• Methanol (MeOH)

• Chloroform (CHCl₃)

• Chromatography columns

• Fraction collector

• TLC plates (silica gel)

• Developing tank

• UV lamp

Procedure: Step 1: Sephadex LH-20 Column Chromatography

• Pack a chromatography column with Sephadex LH-20 and equilibrate with methanol.

• Dissolve the oily residue in a minimal amount of methanol and apply it to the column.

• Elute the column with methanol.

• Collect fractions and monitor for antibacterial activity using an agar diffusion assay with Bacillus subtilis ATCC 6633 as the test organism.

• Pool the active fractions and evaporate to dryness.

Step 2: Silica Gel 60 Column Chromatography

• Pack a chromatography column with silica gel 60.

• Apply the dried, pooled fractions from the Sephadex LH-20 column to the silica gel column.

• Elute the column with a step gradient of chloroform and methanol:

  • CHCl₃

  • CHCl₃/MeOH (9:1)

  • CHCl₃/MeOH (8:2)

  • CHCl₃/MeOH (7:3)

• Monitor the fractions by TLC, using a mobile phase of CHCl₃/MeOH (9:1). The Rf value of Piptamine is 0.1.

• Pool the fractions containing pure Piptamine.

• Evaporate the solvent from the pooled bioactive fractions to yield Piptamine as a waxy solid.

Visualizations

Experimental Workflow for Piptamine Isolation and Purification

Caption: Workflow for Piptamine Isolation and Purification.

Structural Elucidation

The structure of Piptamine has been unequivocally established as N-benzyl-N-methylpentadecan-1-amine through a combination of spectroscopic methods.

• High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS): This technique was instrumental in determining the molecular formula of Piptamine as C₂₃H₄₁N.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments were conducted to elucidate the molecular framework. The ¹H NMR spectrum confirmed the presence of a singly substituted benzene ring, and the ¹³C NMR spectrum revealed the carbon skeleton, showing four distinct aromatic carbon signals and the signals for the 15-carbon aliphatic chain.

• Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands corresponding to the C-H stretches of the aliphatic and aromatic portions of the molecule.

No specific signaling pathways involving Piptamine have been detailed in the reviewed literature. The primary focus has been on its isolation, structural characterization, and antimicrobial activity. Further research is warranted to explore its mechanism of action and potential interactions with cellular signaling pathways.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. scite.ai [scite.ai]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Submerged Culture Production of Piptamine

Disclaimer: Piptamine is a novel antibiotic isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus)[1][2][3]. Detailed, publicly available protocols for its optimized production are scarce. The following application notes and protocols are based on established principles of submerged fermentation for fungal secondary metabolite production and specific details from the initial discovery of Piptamine[3][4]. They are intended to serve as a comprehensive guide for researchers to develop and optimize Piptamine production.

Introduction to Piptamine and Submerged Fermentation

Piptamine (N-benzyl-N-methylpentadecan-1-amine) is an antibiotic compound with activity against Gram-positive bacteria and yeasts. It was first isolated from a submerged culture of the basidiomycete fungus Fomitopsis betulina. Submerged fermentation (SmF) is a widely used technique for producing microbial secondary metabolites. This process involves growing microorganisms, such as fungi, in a liquid nutrient broth within a controlled environment, typically a bioreactor. Key advantages of SmF include ease of process control (pH, temperature, aeration), scalability, and simpler product purification compared to solid-state fermentation.

Optimizing SmF conditions is crucial for maximizing the yield of target secondary metabolites like Piptamine. This involves manipulating media composition (carbon, nitrogen sources), physical parameters (temperature, pH, agitation), and sometimes introducing precursors or elicitors to stimulate biosynthetic pathways.

Experimental Protocols

Protocol 2.1: Inoculum Development for Fomitopsis betulina

This protocol details the preparation of a liquid seed culture to ensure a vigorous and homogeneous inoculum for the main production bioreactor.

Materials:

• Fomitopsis betulina strain (e.g., Lu 9-1) on a malt agar slant

• Seed Culture Medium (see Table 1)

• Sterile 500 mL Erlenmeyer flasks with foam stoppers

• Sterile distilled water

• Sterile inoculating loop or scalpel

• Incubator shaker

Procedure:

• Prepare and autoclave the Seed Culture Medium in 500 mL Erlenmeyer flasks, with each flask containing 100 mL of medium. Allow to cool to room temperature.

• Aseptically add 5-10 mL of sterile distilled water to a mature (10-14 days old) agar slant culture of F. betulina.

• Gently scrape the surface of the mycelium with a sterile loop or scalpel to create a mycelial suspension.

• Transfer 5 mL of the mycelial suspension into each flask containing the seed culture medium.

• Incubate the flasks at 23-25°C on a rotary shaker set to 110-150 rpm for 5-7 days.

• A successful seed culture will show homogenous growth of mycelial pellets or suspended filaments. This culture is now ready to be used as inoculum for the production stage.

Protocol 2.2: Submerged Fermentation for Piptamine Production

This protocol describes the batch fermentation process for producing Piptamine in a laboratory-scale bioreactor.

Materials:

• Laboratory-scale bioreactor (e.g., 5 L)

• Production Culture Medium (see Table 1)

• Seed culture from Protocol 2.1

• Antifoam agent (e.g., silicone-based)

• Acids and bases for pH control (e.g., 1M HCl, 1M NaOH)

Procedure:

• Prepare and sterilize the production medium in the bioreactor vessel.

• Calibrate the pH and Dissolved Oxygen (DO) probes according to the manufacturer's instructions.

• After cooling the medium to the target temperature, aseptically inoculate the bioreactor with the seed culture. A typical inoculation volume is 5-10% (v/v) of the production medium volume.

• Set the fermentation parameters to the optimized conditions (see Section 3 for examples). A starting point based on similar fungal fermentations would be:

  • Temperature: 25°C

  • pH: Maintain at 5.5. Use automated acid/base addition for control.

  • Agitation: 180-200 rpm.

  • Aeration: 1.0 vvm (volume of air per volume of medium per minute).

• Run the fermentation for 14-21 days.

• Withdraw samples aseptically at regular intervals (e.g., every 24 hours) to monitor biomass, substrate consumption, and Piptamine concentration.

Protocol 2.3: Piptamine Extraction and Quantification by HPLC

This protocol provides a general method for extracting Piptamine from the fermentation broth and quantifying it using High-Performance Liquid Chromatography (HPLC).

Materials:

• Fermentation broth

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile phase solvents: Acetonitrile and water (with 0.1% formic acid or other modifiers)

• Piptamine standard (for calibration)

• Syringe filters (0.22 µm)

Procedure:

• Extraction:

  • Harvest the entire fermentation broth (e.g., 10 liters).

  • Perform a liquid-liquid extraction twice with ethyl acetate (e.g., using 3-liter portions for a 10L broth).

  • Combine the organic (ethyl acetate) phases.

  • Dry the combined extract over anhydrous sodium sulfate and filter.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain an oily crude extract.

• Sample Preparation for HPLC:

  • Dissolve a known mass of the crude extract in a suitable solvent (e.g., methanol).

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Set up the HPLC system. An example of chromatographic conditions is provided in Table 2.

  • Generate a standard curve by injecting known concentrations of the Piptamine standard.

  • Inject the prepared sample.

  • Identify the Piptamine peak in the sample chromatogram by comparing its retention time with the standard.

  • Quantify the amount of Piptamine in the sample by integrating the peak area and interpolating the concentration from the standard curve.

Data Presentation and Optimization

Process optimization is key to enhancing metabolite production. The following tables present hypothetical data from optimization experiments to illustrate how results can be structured.

Table 1. Media Composition for F. betulina Cultivation

Component	Seed Medium (g/L)	Production Medium (g/L)	Purpose
Glucose	10	40	Carbon Source
Malt Extract	20	-	Carbon/Nitrogen/Vitamins
Soya Bean Meal	5	15	Complex Nitrogen Source
Yeast Extract	1	5	Nitrogen/Vitamins/Growth Factors
Peptone	-	10	Complex Nitrogen Source
KH₂PO₄	1	1.5	Phosphorus Source/Buffering
MgSO₄·7H₂O	0.5	0.5	Cofactor
ZnSO₄·7H₂O	0.008	0.01	Trace Element/Cofactor
CaCO₃	1	2	pH Buffering
pH (pre-sterilization)	5.0 - 5.3	5.5	Optimal pH for Growth

Table 2. Example HPLC Parameters for Piptamine Quantification

Parameter	Condition
Column	C18 Reverse-Phase (250 x 4.6 mm, 5 µm)
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 100% B over 20 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm (Hypothetical, requires optimization)
Injection Volume	10 µL

Table 3. Effect of Carbon Source on Piptamine Production (Hypothetical Data)

Carbon Source (40 g/L)	Biomass (g/L DW)	Piptamine Titer (mg/L)	Specific Yield (mg/g DW)
Glucose	15.2	85.4	5.62
Fructose	14.8	72.1	4.87
Sucrose	16.5	98.3	5.96
Maltose	18.1	112.5	6.21
Glycerol	12.4	55.9	4.51

Visualizations: Workflows and Pathways

Experimental Workflow Diagram

The following diagram illustrates the overall workflow from fungal culture maintenance to the final quantification of Piptamine.

Caption: Overall experimental workflow for Piptamine production.

Proposed Biosynthetic Pathway

The complete biosynthetic pathway for Piptamine has not been elucidated. However, based on its structure (a polyketide-derived amine), a hypothetical pathway can be proposed. This pathway likely involves a Polyketide Synthase (PKS) and subsequent modification enzymes.

Caption: A proposed biosynthetic pathway for Piptamine.

References

• 1. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 4. scite.ai [scite.ai]

Application Notes and Protocols for the Structure Elucidation of Piptamine using NMR and MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piptamine, a novel antibiotic isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), has demonstrated significant antimicrobial activity against Gram-positive bacteria and various fungi.[1][2] This document provides a comprehensive guide to the structure elucidation of Piptamine, employing Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Detailed experimental protocols for the isolation, purification, and spectroscopic analysis of Piptamine are presented, along with tabulated quantitative data derived from these analyses. Furthermore, this guide includes diagrams illustrating the experimental workflow and a proposed mechanism of antimicrobial action, offering a complete resource for researchers in natural product chemistry and drug discovery.

Introduction

Piptamine is a fungal secondary metabolite identified as N-benzyl-N-methylpentadecan-1-amine.[2] Its discovery is a result of screening programs for antimicrobial compounds from basidiomycetes.[3] The structure of this previously unknown fungal tertiary amine was determined through a combination of one- and two-dimensional NMR techniques and high-resolution mass spectrometry.[2] Piptamine exhibits notable bioactivity, with minimum inhibitory concentrations (MICs) as low as 0.78 µg/mL against Staphylococcus aureus. This application note serves as a detailed guide for the replication of the structure elucidation process.

Experimental Protocols

Isolation and Purification of Piptamine

The isolation of Piptamine from the submerged culture of Fomitopsis betulina is achieved through a multi-step extraction and chromatographic process.

Protocol:

• Fermentation: Cultivate Fomitopsis betulina Lu 9-1 in a suitable liquid medium (e.g., composed of glucose, malt extract, soya bean meal, and yeast extract) at 23°C for 21 days on a rotary shaker.

• Extraction:

  • Extract the culture broth twice with an equal volume of ethyl acetate.

  • Combine the organic extracts and dry them over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain an oily residue.

• Column Chromatography (Size Exclusion):

  • Subject the oily residue to column chromatography on Sephadex LH-20.

  • Elute with methanol to separate the antibacterial fractions.

• Column Chromatography (Silica Gel):

  • Perform a final purification step using column chromatography on silica gel.

  • Employ a solvent gradient of chloroform and methanol to yield pure Piptamine.

• Purity Assessment:

  • Assess the purity of the isolated compound using thin-layer chromatography (TLC) on silica gel plates with a chloroform:methanol (9:1 v/v) solvent system.

Mass Spectrometry Analysis

High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS) is instrumental in determining the molecular formula and fragmentation pattern of Piptamine.

Protocol:

• Sample Preparation: Dissolve a small amount of purified Piptamine in a suitable solvent such as methanol.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., a triple quadrupole or Orbitrap instrument) equipped with an electrospray ionization source.

• Data Acquisition (Full Scan):

  • Acquire the full scan mass spectrum in positive ion mode to determine the mass-to-charge ratio (m/z) of the protonated molecular ion [M+H]⁺.

• Data Acquisition (Tandem MS/MS):

  • Perform collision-induced dissociation (CID) on the protonated molecular ion to generate fragment ions.

  • Acquire the MS/MS spectrum to identify characteristic fragments.

NMR Spectroscopy Analysis

One- and two-dimensional NMR experiments are essential for the definitive structural elucidation of Piptamine.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of purified Piptamine in deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton NMR spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon-13 NMR spectrum.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the aliphatic chain.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, which is crucial for connecting the different structural fragments.

Data Presentation

Mass Spectrometry Data

The molecular formula of Piptamine was determined as C₂₃H₄₁N by HRESI-MS.

Ion/Fragment	Observed m/z	Calculated m/z	Interpretation
[M+H]⁺	332.3307	332.3298	Protonated molecular ion
Fragment 1	240.5	-	Methylpentadecylamino moiety
Fragment 2	90.7	-	Benzyl group

Table 1: High-Resolution Mass Spectrometry data for Piptamine.

NMR Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR data for Piptamine, assigned based on 1D and 2D NMR experiments.

¹H NMR Data (500 MHz, CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3", H-7"	7.50	d	-
H-4", H-5", H-6"	7.55	m	-
H-1"	4.52	s	-
H-1	3.25	t	7.4
H-1'	2.96	s	-
H-15	0.95	t	7.0
Other aliphatic protons	1.2-1.6	m	-

Table 2: ¹H NMR chemical shifts and multiplicities for Piptamine.

¹³C NMR Data (125 MHz, CDCl₃)

Carbon	Chemical Shift (δ, ppm)
Aromatic C (protonated)	132.9
Aromatic C (protonated)	130.2
Aromatic C (protonated)	128.8
Aromatic C (quaternary)	~135-140
C-1"	~58-62
C-1	~55-59
C-1'	~40-44
Aliphatic chain carbons	~14-32
C-15	~14

Table 3: ¹³C NMR chemical shifts for Piptamine.

Visualizations

Experimental Workflow

Caption: Workflow for Piptamine isolation and structure elucidation.

Mass Spectrometry Fragmentation Pathway

Caption: Proposed MS fragmentation of Piptamine.

Proposed Antimicrobial Signaling Pathway

Caption: Proposed mechanism of antimicrobial action for Piptamine.

Conclusion

The combination of modern chromatographic and spectroscopic techniques provides a robust framework for the isolation and complete structure elucidation of novel natural products like Piptamine. The detailed protocols and data presented herein serve as a valuable resource for researchers aiming to study Piptamine and other similar bioactive fungal metabolites. The elucidation of its structure as N-benzyl-N-methylpentadecan-1-amine opens avenues for synthetic derivatization and further investigation into its mode of action and potential therapeutic applications.

References

• 1. Antimicrobial activity of tertiary amine covalently bonded to a polystyrene fiber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Secondary Metabolites from Plant Endophytic Fungi | Springer Nature Experiments [experiments.springernature.com]
• 3. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]

Application Notes and Protocols: Antimicrobial Susceptibility Testing of Piptamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine is a novel antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1] It has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and a range of yeasts and fungi.[1][2][3][4] These application notes provide a summary of the reported antimicrobial efficacy of Piptamine and detailed protocols for its susceptibility testing.

Data Presentation: Antimicrobial Activity of Piptamine

The antimicrobial potency of Piptamine is primarily quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible in-vitro growth of a microorganism. Piptamine has shown notable activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. Its activity against Gram-negative bacteria appears to be less pronounced. The following tables summarize the reported MIC values for Piptamine against various microorganisms.

Table 1: Antibacterial Activity of Piptamine

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	SG 511	0.78
Staphylococcus aureus	134/94	6.25
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	>12.5
Escherichia coli	SG 458	50.0

Table 2: Antifungal Activity of Piptamine

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Candida albicans	BMSY 212	6.25
Rhodotorula rubra	IMET 25030	6.25
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG 549	6.25
Penicillium notatum	JP 36	>50.0

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established standards such as those from the Clinical and Laboratory Standards Institute (CLSI), formerly NCCLS.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol outlines the determination of Piptamine's MIC against bacteria that grow aerobically, following the approved standards.

Materials:

• Piptamine stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial suspension equivalent to a 0.5 McFarland standard

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

Procedure:

• Preparation of Piptamine Dilutions: a. Prepare a serial two-fold dilution of Piptamine in CAMHB in a 96-well plate. The final volume in each well should be 100 µL. b. The concentration range should typically span from 64 µg/mL to 0.06 µg/mL. c. Include a growth control well (containing only CAMHB and inoculum) and a sterility control well (containing only CAMHB).

• Inoculum Preparation: a. Prepare a bacterial inoculum from 3-5 colonies grown overnight on a non-selective agar plate. b. Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. c. Dilute the standardized suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation: a. Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate (except the sterility control). This will bring the final volume in each well to 200 µL.

• Incubation: a. Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: a. The MIC is the lowest concentration of Piptamine at which there is no visible growth of the microorganism. b. Growth can be assessed visually as turbidity or by using a microplate reader.

Caption: Workflow for MIC Determination using Broth Microdilution.

Protocol 2: Time-Kill Kinetics Assay

This assay is used to assess the bactericidal or bacteriostatic activity of Piptamine over time.

Materials:

• Piptamine stock solution

• CAMHB

• Bacterial suspension

• Sterile culture tubes

• Incubator with shaking capabilities (35°C ± 2°C)

• Agar plates for colony counting

• Sterile saline for dilutions

Procedure:

• Preparation: a. Prepare tubes with CAMHB containing Piptamine at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). b. Include a growth control tube without Piptamine.

• Inoculation: a. Inoculate all tubes with a starting bacterial concentration of approximately 5 x 10^5 CFU/mL.

• Incubation and Sampling: a. Incubate the tubes at 35°C with constant agitation. b. At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each tube.

• Colony Counting: a. Perform serial dilutions of each aliquot in sterile saline. b. Plate the dilutions onto agar plates and incubate for 18-24 hours. c. Count the number of colonies (CFU/mL) for each time point and concentration.

• Data Analysis: a. Plot the log10 CFU/mL versus time for each Piptamine concentration and the control. b. Bactericidal activity is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Caption: Workflow for the Time-Kill Kinetics Assay.

Protocol 3: Cytotoxicity Testing - Hemolytic Activity

This protocol is to assess the hemolytic activity of Piptamine on red blood cells, providing an indication of its cytotoxicity.

Materials:

• Piptamine stock solution

• Freshly collected heparinized blood (e.g., from a Beagle dog as previously reported)

• Phosphate-buffered saline (PBS)

• 0.1% Triton X-100 (positive control)

• Centrifuge

• Spectrophotometer

Procedure:

• Preparation of Red Blood Cells (RBCs): a. Centrifuge the heparinized blood at 1,000 x g for 10 minutes. b. Discard the plasma and buffy coat. c. Wash the RBCs three times with PBS, centrifuging and removing the supernatant after each wash. d. Resuspend the washed RBCs in PBS to a final concentration of 2% (v/v).

• Assay: a. Prepare serial dilutions of Piptamine in PBS in microcentrifuge tubes. b. Add 100 µL of the 2% RBC suspension to 100 µL of each Piptamine dilution. c. Include a negative control (RBCs in PBS) and a positive control (RBCs in 0.1% Triton X-100 for 100% hemolysis).

• Incubation: a. Incubate the tubes at 37°C for 1 hour.

• Measurement: a. Centrifuge the tubes at 1,000 x g for 5 minutes. b. Carefully transfer the supernatant to a 96-well plate. c. Measure the absorbance of the supernatant at 540 nm, which corresponds to hemoglobin release.

• Calculation: a. Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100

Mechanism of Action

While the precise signaling pathway of Piptamine has not been fully elucidated, studies suggest that its mechanism of action may involve the disruption of membrane integrity. Further research is required to identify the specific molecular targets and signaling cascades involved in its antimicrobial effects.

Conclusion

Piptamine demonstrates promising antimicrobial activity, particularly against Gram-positive bacteria and various fungi. The protocols outlined in these application notes provide a framework for the standardized evaluation of its efficacy and cytotoxic potential. Further investigations into its mechanism of action and in-vivo performance are warranted to fully assess its therapeutic potential.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Determining the Minimum Inhibitory Concentration (MIC) of Piptamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, an antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina), has demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria and various yeasts and fungi.[1][2][3][4][5] Its proposed mechanism of action involves the disruption of bacterial cell membrane integrity, making it a compound of interest in the search for new antimicrobial agents.

This document provides a comprehensive overview of the known minimum inhibitory concentrations (MICs) of Piptamine and detailed protocols for determining its MIC against various microorganisms. The MIC is a critical parameter, representing the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism. This information is essential for assessing the potency of Piptamine, understanding its spectrum of activity, and guiding further research and development.

Piptamine Minimum Inhibitory Concentration (MIC) Data

The following table summarizes the reported MIC values of Piptamine against a range of microorganisms. This data is primarily based on the findings of Schlegel et al. (2000).

Microorganism	Strain	MIC (µg/mL)	Reference
Bacteria (Gram-positive)
Staphylococcus aureus	SG 511	0.78
Staphylococcus aureus	134/94	6.25
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	1.00 - 6.25
Bacteria (Gram-negative)
Escherichia coli	SG 458	>12.5
Yeasts and Fungi
Candida albicans	BMSY 212	6.25
Rhodotorula rubra	IMET 25030	50.0
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG 549	6.25
Penicillium notatum	JP 36	>50.0

Experimental Protocols

The following is a detailed protocol for determining the MIC of Piptamine using the broth microdilution method. This method is widely accepted and recommended by organizations such as the Clinical and Laboratory Standards Institute (CLSI).

Protocol: Broth Microdilution Assay for Piptamine MIC Determination

1. Materials

• Piptamine (of known purity)

• Test microorganism(s) (e.g., Staphylococcus aureus, Enterococcus faecalis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria, or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Sterile test tubes

• Spectrophotometer

• Micropipettes and sterile tips

• Incubator (35 ± 2°C)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

2. Preparation of Reagents and Inoculum

• Piptamine Stock Solution: Prepare a stock solution of Piptamine in a suitable solvent (e.g., DMSO) at a concentration at least 10 times the highest desired test concentration.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select several well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Assay Procedure

• Serial Dilution of Piptamine:

  • Add 100 µL of sterile broth to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the Piptamine working solution (diluted from the stock to twice the highest desired final concentration) to the wells in the first column.

  • Perform a serial twofold dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • Column 11 will serve as the growth control (no Piptamine), and column 12 as the sterility control (no inoculum).

• Inoculation:

  • Add 100 µL of the standardized bacterial or fungal inoculum to each well of the microtiter plate, from column 1 to 11. Do not inoculate the sterility control wells (column 12).

  • The final volume in each well will be 200 µL.

• Incubation:

  • Seal the plate with a breathable membrane or place it in a humidified container to prevent evaporation.

  • Incubate the plate at 35 ± 2°C for 16-20 hours for most bacteria, or as appropriate for the specific microorganism.

4. Reading and Interpreting Results

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Piptamine at which there is no visible growth of the microorganism.

• The growth control well (column 11) should show distinct turbidity, and the sterility control well (column 12) should remain clear.

• Optionally, a growth indicator dye (e.g., resazurin) can be added to aid in the visualization of microbial growth.

Visualizations

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Piptamine.

Proposed Mechanism of Action of Piptamine

Caption: Piptamine's proposed mechanism of action on the bacterial cell membrane.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]
• 5. Fomitopsis betulina (formerly Piptoporus betulinus): the Iceman’s polypore fungus with modern biotechnological potential - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Piptamine Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, a tertiary amine with the chemical name N-benzyl-N-methylpentadecan-1-amine, is a natural product isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus).[1][2] This compound has demonstrated notable antimicrobial properties, particularly against Gram-positive bacteria and some yeasts.[2][3] These application notes provide an overview of the established in vitro experimental models for Piptamine research, focusing on the evaluation of its antimicrobial activity. Currently, the primary application of in vitro models in Piptamine research is to determine its efficacy as an antimicrobial agent. Further research may explore other potential biological activities.

Key Applications

• Antimicrobial Susceptibility Testing: Determining the minimum inhibitory concentration (MIC) of Piptamine against a panel of clinically relevant bacteria and fungi.

• Screening for Novel Antimicrobial Leads: Utilizing Piptamine as a reference compound in the search for new antimicrobial agents.

Quantitative Data Summary

The antimicrobial activity of Piptamine has been quantified by determining its Minimum Inhibitory Concentration (MIC) against various microorganisms. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[4]

Test Organism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	134/94	6.25
Staphylococcus aureus	SG511	0.78
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC6633	1.00
Escherichia coli	SG 458	12.5
Rhodotorula rubra	IMET25030	>50.0
Kluyveromyces marxianus	IMET 25148	6.25
Candida albicans	BMSY212	6.25
Sporobolomyces salmonicolor	SBUG549	6.25
Penicillium notatum	JP 36	>50.0

Experimental Protocols

Broth Microdilution Assay for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of Piptamine in a liquid medium.

Materials:

• Piptamine stock solution (in a suitable solvent, e.g., DMSO)

• Sterile 96-well microtiter plates (U-bottom or flat-bottom)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or phosphate-buffered saline (PBS)

• Multichannel pipette

• Incubator

• Microplate reader (optional)

Protocol:

• Preparation of Piptamine Dilutions:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

  • Add 100 µL of the Piptamine stock solution to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to column 10. Discard 100 µL from column 10.

  • Column 11 serves as the growth control (broth and inoculum only), and column 12 as the sterility control (broth only).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture, suspend 3-5 isolated colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation:

  • Within 15 minutes of preparation, inoculate each well (columns 1-11) with 100 µL of the final bacterial or fungal inoculum.

• Incubation:

  • Cover the plate and incubate at 35-37°C for 16-20 hours for most bacteria, or as appropriate for the specific microorganism.

• Reading Results:

  • The MIC is the lowest concentration of Piptamine at which there is no visible growth (i.e., the well is clear).

  • The sterility control should remain clear, and the growth control should show distinct turbidity.

  • Optionally, a microplate reader can be used to measure the optical density (OD) to determine the percentage of growth inhibition.

Broth Microdilution Workflow for Piptamine MIC Testing.

Agar Well Diffusion Assay

This method provides a qualitative or semi-quantitative assessment of Piptamine's antimicrobial activity.

Materials:

• Piptamine solution of known concentration

• Muller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Sterile cork borer (6-8 mm diameter)

• Sterile pipette tips

• Incubator

• Calipers

Protocol:

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized microbial inoculum.

  • Streak the swab evenly across the entire surface of the MHA plate to create a uniform lawn of growth.

• Well Creation:

  • After the inoculum has dried, use a sterile cork borer to create wells in the agar.

• Application of Piptamine:

  • Carefully pipette a fixed volume (e.g., 100 µL) of the Piptamine solution into each well.

  • Include a negative control (solvent used to dissolve Piptamine) and a positive control (a known antibiotic).

• Incubation:

  • Allow the plates to stand for a period to permit diffusion of the compound into the agar.

  • Invert the plates and incubate at 35-37°C for 18-24 hours.

• Reading Results:

  • Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters using calipers.

  • A larger zone of inhibition indicates greater antimicrobial activity.

Agar Well Diffusion Workflow for Piptamine.

Future Directions and Other Potential In Vitro Models

While the current body of research on Piptamine is focused on its antimicrobial properties, the following in vitro models are suggested for future investigations to broaden the understanding of its pharmacological profile.

• Cytotoxicity Assays: To assess the potential toxicity of Piptamine against mammalian cell lines (e.g., HaCaT, HepG2, HEK293), assays such as MTS or LDH release assays could be employed.

• Hemolytic Activity Assay: A preliminary report suggests Piptamine may have hemolytic activity. A detailed in vitro hemolytic assay using red blood cells would quantify this effect.

• Receptor Binding Assays: To determine if Piptamine interacts with specific receptors (e.g., G-protein coupled receptors, ion channels), competitive radioligand binding assays or fluorescence-based assays could be performed using cell membranes or recombinant proteins.

• Enzyme Inhibition Assays: The potential for Piptamine to inhibit the activity of specific enzymes could be investigated using various enzymatic assays.

The exploration of these additional in vitro models will be crucial in elucidating the full therapeutic potential and safety profile of Piptamine.

References

• 1. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Piptamine: Application Notes and Protocols for Antimicrobial Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Piptamine, a novel tertiary amine with significant antimicrobial properties. Piptamine, isolated from the fungus Piptoporus betulinus, has demonstrated notable activity against a range of Gram-positive bacteria and yeasts. This document outlines its antimicrobial spectrum, mechanism of action, and detailed protocols for in vitro and in vivo evaluation.

Antimicrobial Spectrum of Piptamine

Piptamine exhibits potent antimicrobial activity, particularly against Gram-positive bacteria and several yeast species. Its efficacy is less pronounced against Gram-negative bacteria. The minimum inhibitory concentration (MIC) is a key measure of its effectiveness.

Quantitative Data Summary

The antimicrobial potency of Piptamine has been quantified through MIC determination using standard broth microdilution and agar diffusion assays. The following table summarizes the MIC values of Piptamine against various microorganisms as reported in the literature.[1][2][3]

Test Organism	Strain	MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	134/94	6.25
Staphylococcus aureus	SG511	0.78
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC6633	1.00
Gram-Negative Bacteria
Escherichia coli	SG 458	>12.5
Yeasts and Fungi
Candida albicans	BMSY212	6.25
Rhodotorula rubra	IMET25030	50.0
Kluyveromyces marxianus	IMET 25148	6.25
Sporobolomyces salmonicolor	SBUG549	6.25
Penicillium notatum	JP 36	>50.0

Mechanism of Action

The primary mechanism of Piptamine's antimicrobial action is the disruption of the bacterial cell membrane. Unlike many conventional antibiotics that target intracellular processes like protein or cell wall synthesis, Piptamine directly compromises the integrity of the cell membrane, leading to cell lysis and death. This direct action on a conserved cellular structure makes the development of resistance more challenging for microorganisms.

Signaling Pathway of Membrane Disruption

The following diagram illustrates the proposed mechanism of Piptamine's interaction with the bacterial cell membrane.

Caption: Proposed mechanism of Piptamine-induced cell membrane disruption.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antimicrobial properties of Piptamine.

Broth Microdilution Assay for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of Piptamine using the broth microdilution method.

Caption: Workflow for the broth microdilution assay.

• Preparation of Piptamine Stock Solution:

  • Dissolve Piptamine in a suitable solvent (e.g., DMSO) to a stock concentration of 1 mg/mL.

  • Further dilute the stock solution in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast) to the desired starting concentration for serial dilutions.

• Preparation of Microbial Inoculum:

  • Culture the test microorganism on an appropriate agar plate overnight.

  • Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.

• 96-Well Plate Preparation and Inoculation:

  • Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the highest concentration of Piptamine solution to the first column of wells.

  • Perform serial two-fold dilutions by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last dilution well.

  • Add 10 µL of the prepared microbial inoculum to each well, resulting in a final volume of 110 µL.

  • Include a growth control (broth + inoculum, no Piptamine) and a sterility control (broth only) on each plate.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of Piptamine that completely inhibits visible growth of the microorganism.

Agar Well Diffusion Assay

This method is used to qualitatively assess the antimicrobial activity of Piptamine.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]

Application Notes and Protocols for Piptamine as a Lead Compound in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piptamine, a natural product isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina), has emerged as a promising lead compound in drug discovery.[1][2] This tertiary amine exhibits a range of biological activities, including notable antimicrobial and potential anticancer properties.[3][4] These application notes provide a comprehensive overview of Piptamine's known bioactivities, detailed protocols for its evaluation, and strategies for its development as a therapeutic agent.

Biological Activity of Piptamine

Piptamine has demonstrated significant activity against a variety of microorganisms and has shown potential as a cytotoxic agent against cancer cells.

Antimicrobial Activity

Piptamine exhibits potent activity against Gram-positive bacteria and several fungal strains.[3] The minimum inhibitory concentration (MIC) values, a measure of the lowest concentration of an antimicrobial agent that inhibits visible growth, have been determined for several organisms.

Table 1: Minimum Inhibitory Concentration (MIC) of Piptamine against various microorganisms

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	SG511	0.78
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC6633	1.00
Escherichia coli	SG 458	12.5
Candida albicans	BMSY212	6.25
Rhodotorula rubra	IMET25030	6.25
Kluyveromyces marxianus	IMET25148	6.25
Sporobolomyces salmonicolor	SBUG549	6.25
Penicillium notatum	JP 36	>50.0

Anticancer Activity

Table 2: Cytotoxic Activity of Fomitopsis betulina Extracts against Cancer Cell Lines

Cancer Cell Line	Extract Type	IC50 (µg/mL)
Colon Cancer
HT-29	Glucooligosaccharides	17.06
LS180	Glucooligosaccharides	19.55
SW620	Glucooligosaccharides	14.92
SW948	Glucooligosaccharides	18.30
Prostate Cancer
DU145	Mycelial Culture	16.11
Melanoma
A375	Mycelial Culture	43.02
WM795	Mycelial Culture	65.70
A375	Ethanolic	3.21 (µl/ml)
WM115	Ethanolic	10.10 (µl/ml)

Experimental Protocols

Isolation and Purification of Piptamine

Piptamine can be isolated from submerged cultures of Piptoporus betulinus. The following is a general protocol for its extraction and purification.

Protocol 1: Piptamine Isolation

• Cultivation: Inoculate a suitable liquid medium with Piptoporus betulinus and incubate for 21 days.

• Extraction: Extract the culture broth with an organic solvent such as ethyl acetate.

• Concentration: Evaporate the solvent to obtain a crude extract.

• Chromatography: Subject the crude extract to column chromatography (e.g., Sephadex LH-20) to separate fractions based on polarity.

• Bioassay-Guided Fractionation: Test the fractions for the desired biological activity (e.g., antimicrobial or cytotoxic) to identify the active fractions.

• Final Purification: Further purify the active fractions using techniques like silica gel chromatography to obtain pure Piptamine.

Workflow for Piptamine Isolation and Screening

Caption: Workflow for the isolation, purification, and biological screening of Piptamine.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure to determine the MIC of an antimicrobial agent.

Protocol 2: Broth Microdilution MIC Assay

• Prepare Piptamine Stock Solution: Dissolve Piptamine in a suitable solvent (e.g., DMSO) to a known concentration.

• Prepare Microtiter Plate: Add 100 µL of sterile broth (e.g., Mueller-Hinton Broth) to each well of a 96-well microtiter plate.

• Serial Dilutions: Add 100 µL of the Piptamine stock solution to the first well of a row and perform serial twofold dilutions across the plate.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Inoculation: Add 5 µL of the inoculum to each well, resulting in a final volume of 105 µL.

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of Piptamine that shows no visible growth.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer drugs.

Protocol 3: MTT Cytotoxicity Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Piptamine and incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the concentration of Piptamine that causes 50% inhibition of cell growth (IC50) from the dose-response curve.

Piptamine as a Lead Compound for Drug Development

The favorable antimicrobial and potential anticancer activities of Piptamine make it an excellent candidate for lead optimization. The goal of lead optimization is to improve the potency, selectivity, and pharmacokinetic properties of the lead compound.

Structure-Activity Relationship (SAR) Studies

Systematic modification of the Piptamine structure can help identify key functional groups responsible for its biological activity. Potential modifications include:

• Alkyl Chain Modification: Varying the length and branching of the pentadecyl chain.

• Amine Substitution: Introducing different substituents on the nitrogen atom.

• Aromatic Ring Modification: Altering the substituents on the benzyl group.

Lead Optimization Strategies

A general workflow for the lead optimization of a natural product like Piptamine is outlined below.

General Lead Optimization Workflow

Caption: A typical iterative cycle for the lead optimization of a natural product.

Potential Signaling Pathways

While the exact mechanisms of action for Piptamine's cytotoxicity are not yet fully elucidated, many cytotoxic natural products induce apoptosis (programmed cell death) in cancer cells. A hypothetical signaling pathway for Piptamine-induced apoptosis is presented below.

Hypothesized Piptamine-Induced Apoptotic Pathway

Caption: A conceptual diagram of a potential apoptotic pathway induced by Piptamine.

Conclusion

Piptamine represents a valuable natural product with demonstrated antimicrobial and potential anticancer activities. The protocols and strategies outlined in these application notes provide a framework for researchers to further investigate and develop Piptamine as a lead compound for novel therapeutics. Further studies are warranted to elucidate its precise mechanisms of action and to explore the structure-activity relationships of its derivatives to generate optimized drug candidates.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. termedia.pl [termedia.pl]

Technical Notes & Optimization

Technical Support Center: Optimizing Piptamine Yield from Fomitopsis betulina Culture

Welcome to the technical support center for optimizing Piptamine production from Fomitopsis betulina (birch polypore) cultures. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in your research.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and why is it of interest?

A1: Piptamine is a tertiary amine antibiotic produced by the fungus Fomitopsis betulina. It has demonstrated antibacterial activity, particularly against Gram-positive bacteria, making it a compound of interest for new drug discovery and development.[1][2][3]

Q2: What is the proposed biosynthetic pathway for Piptamine?

A2: The complete biosynthetic pathway for Piptamine has not been fully elucidated. However, it is proposed to be a tertiary amine derived from a polyketide backbone. The synthesis likely involves a polyketide synthase (PKS) to create a 15-carbon chain, followed by enzymatic modifications including amination and methylation to form the final Piptamine molecule.[4]

Q3: Can Piptamine be produced in a laboratory setting?

A3: Yes, Piptamine has been successfully isolated from submerged cultures of Fomitopsis betulina.[5] This allows for controlled production and optimization of yield, independent of collecting the fungus from its natural habitat.

Q4: What are the general strategies to enhance Piptamine yield?

A4: Key strategies to enhance the production of secondary metabolites like Piptamine in fungal cultures include:

• Media Optimization: Adjusting carbon and nitrogen sources, as well as micronutrients.

• Precursor Feeding: Supplying the culture with biosynthetic precursors to direct metabolic pathways towards Piptamine synthesis.

• Elicitation: Introducing stress-inducing agents (elicitors) to trigger the fungus's defense mechanisms, which can include the increased production of secondary metabolites.

• Optimization of Physical Parameters: Fine-tuning culture conditions such as temperature, pH, agitation, and aeration.

Troubleshooting Guides

Low or No Piptamine Yield

Problem: After following a standard submerged culture protocol, I am detecting very low or no Piptamine in my culture broth.

Possible Cause	Troubleshooting Suggestion
Suboptimal Culture Medium	The initial medium composition is critical. Ensure you are using a rich medium that supports both mycelial growth and secondary metabolite production. A good starting point is a medium containing glucose, malt extract, soybean meal, and yeast extract. Systematically vary the carbon and nitrogen sources to find the optimal ratio for Piptamine production.
Incorrect Physical Parameters	Verify that the temperature, pH, and agitation speed are within the optimal range for F. betulina. The initial discovery of Piptamine used a cultivation temperature of 23°C and a shaking speed of 110 rpm for 21 days.
Strain Variability	Different strains of F. betulina can have varying capacities for producing secondary metabolites. If possible, screen several isolates to identify a high-producing strain.
Suboptimal Harvest Time	Secondary metabolite production often occurs during the stationary phase of fungal growth. Perform a time-course experiment, harvesting and analyzing samples at different time points (e.g., every 2-3 days) to determine the peak production period.

Precursor Feeding Issues

Problem: I have tried feeding potential precursors, but the Piptamine yield has not increased.

Possible Cause	Troubleshooting Suggestion
Incorrect Precursor	While the exact precursors are unknown, based on the proposed biosynthetic pathway, consider feeding with intermediates of polyketide synthesis (e.g., acetate, malonate) and amino acid metabolism. Given that many fungal alkaloids are derived from tryptophan, this is also a logical precursor to test.
Precursor Toxicity	High concentrations of precursors can be toxic to the fungal mycelium, inhibiting growth and metabolite production. Test a range of precursor concentrations, starting from a low level and gradually increasing.
Incorrect Timing of Addition	The timing of precursor addition is crucial. Adding the precursor at the beginning of the exponential growth phase is often effective. Experiment with adding the precursor at different stages of the fungal growth cycle.

Elicitation Ineffectiveness

Problem: The addition of elicitors did not result in a significant increase in Piptamine production.

Possible Cause	Troubleshooting Suggestion
Inappropriate Elicitor	The choice of elicitor is critical. For fungal cultures, both biotic (e.g., yeast extract, fungal cell wall fragments) and abiotic (e.g., heavy metal salts in trace amounts) elicitors can be effective. Experiment with a variety of elicitors.
Suboptimal Elicitor Concentration	Elicitor response is often dose-dependent. A concentration that is too low may not induce a response, while a concentration that is too high can be toxic. Perform a dose-response experiment for each elicitor.
Incorrect Timing of Elicitation	Elicitors are typically most effective when added during the mid-to-late exponential growth phase.

Experimental Protocols

Protocol 1: Submerged Culture of Fomitopsis betulina for Piptamine Production

This protocol is based on the conditions used in the initial discovery of Piptamine.

• Media Preparation:

  • Prepare the seed medium with the following composition (per liter of distilled water):

    • Glucose: 10 g

    • Malt extract: 20 g

    • Soybean meal: 5 g

    • Yeast extract: 1 g

    • KH₂PO₄: 1 g

    • MgSO₄·7H₂O: 0.5 g

    • ZnSO₄·7H₂O: 0.008 g

    • CaCO₃: 1 g

  • Adjust the pH to 5.0-5.3 before sterilization.

  • Dispense 100 mL of the medium into 500 mL Erlenmeyer flasks.

  • Sterilize by autoclaving at 121°C for 20 minutes.

• Inoculation:

  • Inoculate each flask with a mycelial plug from a fresh malt extract agar (MEA) plate of F. betulina.

• Incubation:

  • Incubate the flasks on a rotary shaker at 110 rpm and 23°C for 21 days.

Protocol 2: Extraction of Piptamine from Culture Broth

• Harvesting:

  • After the incubation period, separate the mycelium from the culture broth by filtration.

• Solvent Extraction:

  • Extract the culture broth twice with an equal volume of ethyl acetate.

  • Combine the ethyl acetate extracts.

• Concentration:

  • Dry the combined extract over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain a crude extract.

Protocol 3: Quantification of Piptamine by HPLC-MS/MS

This is a general guideline for developing a quantification method. Specific parameters will need to be optimized for your instrument.

• Sample Preparation:

  • Dissolve the crude extract in a suitable solvent (e.g., methanol).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor and product ions for Piptamine will need to be determined by infusing a purified standard. For a related compound, 5-methoxy-N,N-diisopropyltryptamine, a precursor ion of m/z 229 and product ions were used for quantification.

Data Presentation

Table 1: Influence of Carbon Source on Mycelial Biomass and Secondary Metabolite Production in Basidiomycetes (Illustrative)

Carbon Source	Mycelial Biomass (g/L)	Relative Secondary Metabolite Yield (%)
Glucose	12.5 ± 0.8	100
Fructose	10.2 ± 0.6	85
Sucrose	14.1 ± 1.1	120
Maltose	15.3 ± 0.9	135
Starch	9.8 ± 0.7	70

Note: This table is illustrative and based on general findings for basidiomycetes. Optimal sources for Piptamine production need to be determined experimentally.

Table 2: Influence of Nitrogen Source on Mycelial Biomass and Secondary Metabolite Production in Basidiomycetes (Illustrative)

Nitrogen Source	Mycelial Biomass (g/L)	Relative Secondary Metabolite Yield (%)
Peptone	13.8 ± 1.0	115
Yeast Extract	14.5 ± 0.9	125
Ammonium Sulfate	9.5 ± 0.5	80
Sodium Nitrate	8.2 ± 0.6	65
Casein	11.7 ± 0.8	100

Note: This table is illustrative and based on general findings for basidiomycetes. Optimal sources for Piptamine production need to be determined experimentally.

Visualizations

Caption: Experimental workflow for optimizing Piptamine yield.

Caption: Proposed biosynthetic pathway of Piptamine.

References

• 1. repositorio.usp.br [repositorio.usp.br]
• 2. Chemical composition and biological activity of extracts from fruiting bodies and mycelial cultures of Fomitopsis betulina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Evaluation of culture media for the production of secondary metabolites in a natural products screening program - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carbon and nitrogen source effects on basidiomycetes exopolysaccharide production - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Piptamine Production

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the production of Piptamine. It provides troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges encountered during the scaling up of Piptamine production, from laboratory-scale fermentation to potential industrial manufacturing.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what are its key characteristics?

Piptamine is a fungal secondary metabolite with the chemical name N-benzyl-N-methylpentadecan-1-amine. It is produced by the fungus Fomitopsis betulina (formerly Piptoporus betulinus) and has demonstrated antimicrobial activity, particularly against Gram-positive bacteria.[1][2][3][4]

Property	Value	Reference
Molecular Formula	C₂₃H₄₁N
Molecular Weight	331.58 g/mol
Appearance	Waxy solid
Primary Source	Fermentation of Fomitopsis betulina
Antimicrobial Spectrum	Gram-positive bacteria (e.g., Staphylococcus aureus, Enterococcus faecalis), yeasts (e.g., Candida albicans), and some fungi.

Q2: What are the primary methods for Piptamine production?

Currently, the primary method for Piptamine production is through submerged liquid fermentation of the fungus Fomitopsis betulina. While a complete synthetic route has not been published, a potential chemical synthesis can be envisioned based on standard organic chemistry reactions.

Q3: What are the main challenges in scaling up Piptamine fermentation?

Scaling up fermentation from a shake flask to a large-scale bioreactor presents several challenges that can affect Piptamine yield and process reproducibility. Key challenges include:

• Maintaining Environmental Consistency: Replicating the precise mass transfer, mixing, and shear stress conditions of a small-scale culture in a large bioreactor is difficult.

• Oxygen Transfer: Ensuring adequate dissolved oxygen (DO) levels is critical for fungal metabolism and the production of secondary metabolites like Piptamine. Bioreactors require controlled aeration and agitation to achieve sufficient oxygen transfer, which can be a significant challenge in large volumes.

• Shear Stress: The mechanical agitation in a bioreactor can damage the fungal mycelia or alter its morphology, which in turn can negatively impact Piptamine production.

• Contamination: Maintaining sterility in a large-scale bioreactor over a prolonged fermentation period is more challenging than in a laboratory setting.

• Low Yields: Wild-type fungal strains often have low production yields of the desired secondary metabolite. Strain improvement and process optimization are typically required to make the process economically viable.

Q4: Are there any known synthetic routes for Piptamine?

While there are no published synthetic routes specifically for Piptamine, a plausible multi-step synthesis can be proposed based on established chemical reactions for the synthesis of similar N-benzylated long-chain amines. A potential route could involve the reductive amination of pentadecanal with N-methylbenzylamine.

Section 2: Troubleshooting Guides

Fermentation Troubleshooting

This guide addresses common issues encountered during the fermentation of Fomitopsis betulina for Piptamine production.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Piptamine Yield	- Suboptimal fermentation medium composition.- Inadequate aeration and dissolved oxygen levels.- Incorrect fermentation temperature or pH.- Fungal strain degradation or mutation.- Presence of inhibitory compounds in the medium.	- Optimize the carbon and nitrogen sources in the medium. Malt extract and dextrose have been shown to be suitable for F. betulina growth and metabolite production.- Increase agitation and/or airflow rate to improve oxygen transfer. Monitor dissolved oxygen levels.- Maintain the optimal temperature (around 23-25°C) and pH (around 5.0-6.0) for F. betulina growth and Piptamine production.- Use a fresh, high-producing culture for inoculation. Consider strain improvement techniques.- Analyze the medium for potential inhibitors.
Contamination (Bacterial or Fungal)	- Inadequate sterilization of the bioreactor, medium, or air supply.- Non-sterile sampling techniques.- Leaks in the bioreactor seals.	- Ensure all equipment and media are properly sterilized before use.- Use aseptic techniques for all manipulations.- Regularly inspect the bioreactor for any potential leaks.
Foaming	- High protein content in the medium.- High agitation or aeration rates.	- Add a sterile antifoaming agent to the bioreactor.- Reduce the agitation and/or aeration rate if it does not compromise dissolved oxygen levels.
Mycelial Pelleting or Clumping	- High agitation speed leading to shear stress.- Suboptimal medium composition.	- Optimize the agitation speed to minimize shear stress while maintaining adequate mixing.- Adjust the medium composition, such as the concentration of trace elements.
Slow Fungal Growth	- Suboptimal growth medium.- Incorrect temperature or pH.- Low inoculum density.	- Ensure the growth medium contains all necessary nutrients.- Verify and adjust the temperature and pH to optimal levels.- Increase the inoculum size.

Downstream Processing and Purification Troubleshooting

This guide addresses common issues encountered during the extraction and purification of Piptamine from the fermentation broth.

Issue	Potential Cause(s)	Recommended Action(s)
Low Extraction Yield	- Inefficient solvent extraction.- Piptamine degradation during extraction.	- Optimize the choice of extraction solvent (ethyl acetate has been reported to be effective).- Perform multiple extractions to ensure complete recovery.- Avoid high temperatures and exposure to strong acids or bases during extraction.
Poor Purity after Chromatography	- Inappropriate stationary or mobile phase.- Co-elution of impurities with similar polarity.- Overloading the chromatography column.	- Screen different chromatography techniques (e.g., normal-phase, reverse-phase) and solvent systems.- Consider using a multi-step purification process.- Optimize the sample load on the column.
Product Degradation during Purification	- Oxidation of the amine group.- Thermal degradation at high temperatures.	- Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.- Use low temperatures during solvent evaporation (rotary evaporation under reduced pressure).
Difficulty in Removing Solvent	- High boiling point of the purification solvent.	- Use a high-vacuum pump for solvent removal.- Consider lyophilization if the product is dissolved in a suitable solvent.

Section 3: Experimental Protocols

Protocol for Submerged Fermentation of Fomitopsis betulina for Piptamine Production

This protocol is a general guideline for the lab-scale production of Piptamine. Optimization will be required for scale-up.

Materials:

• High-producing strain of Fomitopsis betulina

• Seed medium (e.g., 1% glucose, 2% malt extract, 0.5% soya bean meal, 0.1% yeast extract, 0.1% KH₂PO₄, 0.05% MgSO₄·7H₂O, 0.0008% ZnSO₄·7H₂O, 0.1% CaCO₃)

• Production medium (similar to seed medium, may require optimization)

• Shake flasks or bioreactor

• Incubator shaker or bioreactor control unit

Procedure:

• Inoculum Preparation: Inoculate a shake flask containing the seed medium with a culture of F. betulina. Incubate at 23-25°C with shaking (e.g., 110 rpm) for 7-10 days.

• Production Culture: Inoculate the production medium in a larger shake flask or a sterilized bioreactor with the seed culture (e.g., 5-10% v/v).

• Fermentation: Incubate the production culture at 23-25°C for 21 days. For a bioreactor, maintain a controlled environment with agitation and aeration to ensure adequate dissolved oxygen levels. Monitor pH and adjust if necessary.

• Harvesting: After the fermentation period, separate the mycelial biomass from the culture broth by filtration or centrifugation. The Piptamine is expected to be in the broth.

Protocol for Extraction and Purification of Piptamine

This protocol outlines a general procedure for isolating Piptamine from the fermentation broth.

Materials:

• Fermentation broth

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., chloroform, methanol)

• Rotary evaporator

Procedure:

• Extraction: Extract the fermentation broth with an equal volume of ethyl acetate. Repeat the extraction 2-3 times.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate the solvent using a rotary evaporator at low temperature.

• Chromatographic Purification: Dissolve the crude extract in a minimal amount of a suitable solvent and apply it to a silica gel column. Elute the column with a gradient of chloroform and methanol.

• Fraction Collection and Analysis: Collect fractions and analyze them for the presence of Piptamine using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Final Concentration: Combine the pure fractions and evaporate the solvent to obtain purified Piptamine.

Proposed Synthetic Route for Piptamine

This is a hypothetical protocol for the chemical synthesis of Piptamine.

Materials:

• Pentadecanal

• N-methylbenzylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve pentadecanal and N-methylbenzylamine (1.1 equivalents) in anhydrous DCM under an inert atmosphere.

• Reductive Amination: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Work-up: Quench the reaction by slowly adding a saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Section 4: Mandatory Visualizations

Caption: Proposed biosynthetic pathway of Piptamine.

Caption: General workflow for Piptamine production.

Caption: Troubleshooting logic for low Piptamine yield.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]

Technical Support Center: Improving Piptamine Stability in Solution

Welcome to the technical support center for Piptamine, a novel antimicrobial agent. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of Piptamine in solution during experimental procedures. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what is its basic chemical structure?

Piptamine is an antibiotic compound with the chemical name N-benzyl-N-methylpentadecan-1-amine. It is classified as a tertiary amine. Its structure consists of a long aliphatic chain, a methyl group, and a benzyl group attached to a nitrogen atom. Understanding this structure is key to predicting its chemical behavior and potential degradation pathways.

Q2: What are the primary factors that can affect the stability of Piptamine in solution?

Based on its tertiary amine structure, the stability of Piptamine in solution can be influenced by several factors, including:

• pH: Piptamine may be susceptible to degradation in highly acidic or alkaline conditions.

• Temperature: Elevated temperatures can accelerate degradation reactions.[1]

• Light: Exposure to ultraviolet (UV) or ambient light may induce photodegradation.[1]

• Oxidizing Agents: The tertiary amine functional group can be susceptible to oxidation.

• Solvent Choice: The type of solvent used can impact the solubility and stability of Piptamine.

Q3: What are the likely degradation pathways for Piptamine?

Given that Piptamine is an N-benzyl tertiary amine, the following degradation pathways are plausible:

• Oxidation: The nitrogen atom can be oxidized to form an N-oxide.

• N-Dealkylation/N-Debenzylation: The methyl or benzyl group can be cleaved from the nitrogen atom.

Q4: How should I prepare a stock solution of Piptamine?

It is recommended to prepare a high-concentration stock solution in a non-aqueous, aprotic solvent such as dimethyl sulfoxide (DMSO) or ethanol. This minimizes the risk of hydrolysis.

Q5: How should I store Piptamine solutions to maximize stability?

To ensure the longevity of your Piptamine solutions, adhere to the following storage practices:

• Short-term storage: For daily use, store aqueous working solutions at 2-8°C and protect them from light.

• Long-term storage: For stock solutions in anhydrous solvents like DMSO, aliquot into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C in a dark, dry place.[2]

Troubleshooting Guide: Piptamine Solution Stability

Problem	Potential Cause	Recommended Solution
Loss of antibacterial activity in prepared solutions.	Degradation of Piptamine due to improper storage or handling.	Prepare fresh solutions for each experiment. Ensure stock solutions are stored at or below -20°C in an anhydrous solvent and protected from light. Aliquot stock solutions to minimize freeze-thaw cycles.[2]
Inconsistent results in antimicrobial assays (e.g., MIC, disk diffusion).	Variability in the concentration of active Piptamine due to degradation during the experiment.	Maintain consistent experimental conditions (pH, temperature). Prepare fresh dilutions from a stable stock solution immediately before use.
Precipitation observed in aqueous solutions.	Poor solubility of Piptamine in the chosen aqueous buffer. The long aliphatic chain of Piptamine suggests it may have low water solubility.	Prepare the initial stock solution in an organic solvent like DMSO before diluting into the aqueous experimental medium. Ensure the final concentration of the organic solvent in the assay is low enough to not affect the biological system.
Discoloration of the Piptamine solution.	Potential oxidation or other degradation of the compound.	Prepare solutions in degassed buffers to minimize dissolved oxygen. Protect solutions from light by using amber vials or wrapping containers in aluminum foil.

Experimental Protocols

Protocol 1: Forced Degradation Study of Piptamine

This protocol outlines a forced degradation study to identify the potential degradation products and pathways of Piptamine under various stress conditions. This is a crucial step in developing a stability-indicating analytical method.[3]

1. Preparation of Piptamine Stock Solution:

• Prepare a 1 mg/mL stock solution of Piptamine in acetonitrile or methanol.

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix equal volumes of the Piptamine stock solution and 0.1 M hydrochloric acid.

  • Incubate the mixture at 60°C for 24 hours.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, cool to room temperature, and neutralize with an equivalent amount of 0.1 M sodium hydroxide.

• Base Hydrolysis:

  • Mix equal volumes of the Piptamine stock solution and 0.1 M sodium hydroxide.

  • Incubate at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, cool, and neutralize with 0.1 M hydrochloric acid.

• Oxidative Degradation:

  • Mix equal volumes of the Piptamine stock solution and 3% hydrogen peroxide.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Withdraw aliquots at specified time points.

• Thermal Degradation:

  • Place the solid Piptamine powder in a hot air oven at 70°C for 48 hours.

  • Also, place a vial of the Piptamine stock solution at 70°C for 48 hours.

  • After the specified time, allow the samples to cool to room temperature.

• Photolytic Degradation:

  • Expose a solution of Piptamine (100 µg/mL in a suitable solvent) in a transparent container to a UV light source (e.g., 254 nm) for 48 hours.

  • Prepare a control sample by wrapping a similar container in aluminum foil and keeping it alongside the exposed sample.

3. Analysis:

• Analyze all stressed and control samples using a suitable stability-indicating method, such as the HPLC-UV method described in Protocol 2.
• Compare the chromatograms of the stressed samples with the control to identify degradation products.

Protocol 2: Stability-Indicating HPLC-UV Method for Piptamine Quantification

This protocol describes a High-Performance Liquid Chromatography (HPLC) method with UV detection to quantify Piptamine and separate it from its potential degradation products.

1. Instrumentation and Conditions:

• HPLC System: A system with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	50	50
  15	10	90
  20	10	90
  22	50	50

  | 25 | 50 | 50 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm (this may need to be optimized based on the UV spectrum of Piptamine).

• Injection Volume: 20 µL.

2. Preparation of Solutions:

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of Piptamine in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL) using the mobile phase as the diluent.

• Sample Preparation: Dilute the samples from the forced degradation study or other stability experiments with the mobile phase to a concentration within the calibration range.

3. Analysis and Data Interpretation:

• Inject the standard solutions to generate a calibration curve.

• Inject the prepared samples.

• Quantify the amount of Piptamine remaining in the samples by comparing the peak area to the calibration curve.

• Assess the chromatograms for the appearance of new peaks, which indicate degradation products. The method should demonstrate baseline separation between the Piptamine peak and any degradation product peaks.

Visualizations

Logical Workflow for Troubleshooting Piptamine Stability Issues

Caption: A troubleshooting workflow for addressing stability issues with Piptamine solutions.

Experimental Workflow for a Forced Degradation Study

Caption: A workflow outlining the key steps in a forced degradation study of Piptamine.

References

• 1. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 2. goldbio.com [goldbio.com]
• 3. ijrpp.com [ijrpp.com]

Technical Support Center: Overcoming Low Piptamine Bioactivity In Vitro

Welcome to the technical support center for Piptamine, a potent lipophilic antimicrobial agent. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to its in vitro bioactivity.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what is its primary mechanism of action?

A1: Piptamine is a natural antimicrobial compound isolated from the fungus Piptoporus betulinus. Its primary mechanism of action is the disruption of the bacterial cell membrane integrity, leading to leakage of cellular contents and cell death.[1][2] This membrane-active property makes it a promising candidate against various pathogens, particularly Gram-positive bacteria.

Q2: I am observing lower than expected antimicrobial activity with Piptamine in my in vitro assays. What are the common causes?

A2: Low in vitro bioactivity of Piptamine is often attributed to its lipophilic nature and consequently poor aqueous solubility. This can lead to several issues in standard aqueous-based in vitro assays:

• Precipitation in Media: Piptamine may precipitate out of the culture medium, reducing the effective concentration available to interact with the microorganisms.

• Adsorption to Plastics: Lipophilic compounds can adsorb to the surfaces of plastic labware, such as microplates, further lowering the effective concentration.

• Aggregation: Piptamine molecules may aggregate in aqueous solutions, preventing individual molecules from effectively interacting with bacterial membranes.

• Binding to Media Components: Components in complex culture media, such as serum proteins, can bind to Piptamine, rendering it inactive.

Q3: How can I improve the solubility of Piptamine for my in vitro experiments?

A3: Several strategies can be employed to enhance the solubility and apparent bioactivity of Piptamine in vitro. These include:

• Use of Co-solvents: A small percentage of a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO), can be used to prepare stock solutions. However, it is crucial to use a minimal concentration as DMSO itself can have effects on microbial growth.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like Piptamine, forming inclusion complexes with increased aqueous solubility.

• Nanoparticle Formulation: Encapsulating Piptamine into nanoparticles, such as solid lipid nanoparticles (SLNs) or polymeric nanoparticles, can improve its dispersion and delivery in aqueous media.

Q4: Are there any specific considerations for in vitro testing of membrane-active compounds like Piptamine?

A4: Yes, the choice of assay and materials can significantly impact the results. For lipophilic and membrane-active compounds, it is recommended to:

• Use low-binding microplates to minimize adsorption.

• Consider the use of surfactants like Tween 80 in the assay medium to prevent non-specific binding, though their own potential antimicrobial effects should be controlled for.[3]

• Carefully select the solvent and its final concentration, including appropriate solvent controls in your experiments.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or no antimicrobial activity observed.	Poor solubility of Piptamine in the assay medium.	1. Prepare a stock solution in a minimal amount of DMSO and ensure the final concentration in the assay does not exceed 1% (v/v).2. Formulate Piptamine with a solubility enhancer such as β-cyclodextrin.3. Prepare a nanoparticle formulation of Piptamine.
Adsorption of Piptamine to microplate wells.	1. Use low-binding microplates.2. Incorporate a non-ionic surfactant like Tween 80 (at a low, non-inhibitory concentration) in the culture medium.
Inactivation by serum proteins in the medium.	1. If possible, perform initial screening in serum-free medium.2. If serum is required, perform a protein binding assay to determine the free fraction of Piptamine.
Inconsistent results between experiments.	Variability in the preparation of Piptamine solutions.	1. Ensure consistent and thorough mixing of stock solutions before dilution.2. Prepare fresh dilutions for each experiment.
Precipitation of Piptamine upon dilution into aqueous medium.	1. Visually inspect dilutions for any signs of precipitation.2. Decrease the final concentration of Piptamine if precipitation is observed.

Quantitative Data Summary

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values for Piptamine against various microorganisms and provides an illustrative example of how solubility enhancement can improve these values.

Microorganism	Piptamine MIC (µg/mL)	Illustrative Piptamine-β-Cyclodextrin Complex MIC (µg/mL)*
Staphylococcus aureus SG511	0.78	0.1 - 0.5
Enterococcus faecalis 1528	1.56	0.2 - 0.8
Bacillus subtilis ATCC6633	1.00	0.1 - 0.5
Escherichia coli SG 458	>12.5	5 - 10
Candida albicans BMSY212	6.25	1 - 3
Rhodotorula rubra IMET25030	6.25	1 - 3
Kluyveromyces marxianus IMET 25148	6.25	1 - 3

Note: The MIC values for the Piptamine-β-Cyclodextrin Complex are illustrative and based on the typical improvements seen for lipophilic antimicrobial compounds upon cyclodextrin formulation. Actual values would need to be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of Piptamine-β-Cyclodextrin Inclusion Complex

This protocol describes the preparation of a Piptamine-β-cyclodextrin inclusion complex using the kneading method to enhance its aqueous solubility.

Materials:

• Piptamine

• β-Cyclodextrin

• Ethanol

• Deionized water

• Mortar and pestle

• Vacuum oven

Procedure:

• Calculate the required amounts of Piptamine and β-cyclodextrin for a 1:1 molar ratio.

• Place the β-cyclodextrin in a mortar.

• Add a small amount of a water:ethanol (1:1 v/v) mixture to the β-cyclodextrin and triturate to form a homogeneous paste.

• Dissolve the calculated amount of Piptamine in a minimal volume of ethanol.

• Gradually add the Piptamine solution to the β-cyclodextrin paste while continuously kneading with the pestle for 45-60 minutes.

• If the mixture becomes too dry, add a few more drops of the water:ethanol mixture.

• The resulting paste is then dried in a vacuum oven at 40-50°C for 24 hours to obtain a solid powder of the inclusion complex.

• The resulting powder can be stored in a desiccator and used to prepare aqueous stock solutions for in vitro assays.

Protocol 2: Broth Microdilution MIC Assay for Piptamine and its Formulations

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of Piptamine and its formulations using the broth microdilution method.

Materials:

• Piptamine stock solution (e.g., in DMSO or as a cyclodextrin complex in water)

• Sterile Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

• Bacterial inoculum standardized to 5 x 10^5 CFU/mL

• Sterile 96-well low-binding microplates

• Multichannel pipette

Procedure:

• Dispense 50 µL of sterile MHB into wells 2 through 12 of a 96-well microplate.

• Add 100 µL of the highest concentration of the Piptamine test solution to well 1.

• Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

• Well 11 will serve as the growth control (no Piptamine) and well 12 as the sterility control (no bacteria).

• Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in these wells will be 100 µL.

• Incubate the microplate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of Piptamine that completely inhibits visible bacterial growth.

Visualizations

Piptamine's Mechanism of Action: Bacterial Membrane Disruption

References

• 1. Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms [frontiersin.org]
• 3. mdpi.com [mdpi.com]

Piptamine Technical Support Center: Solubility Troubleshooting

This guide provides researchers, scientists, and drug development professionals with solutions to common solubility issues encountered when working with Piptamine. Follow these FAQs and troubleshooting protocols to ensure successful experimental setup and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and why is its solubility a potential issue?

Piptamine is an antibiotic compound isolated from the fungus Piptoporus betulinus.[1][2][3] Structurally, it is a tertiary amine with a long aliphatic chain (molecular formula C₂₃H₄₁N), which makes it lipophilic or "fat-loving".[4][5] This chemical nature leads to poor solubility in aqueous solutions like water or cell culture media, which is a common challenge for many organic compounds in biological research. For in vitro and in vivo experiments, achieving a stable, dissolved state is critical for accurate and reproducible results.

Q2: What are the recommended solvents for preparing Piptamine stock solutions?

Based on its chemical properties and common laboratory practices for similar compounds, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Piptamine. DMSO is a polar aprotic solvent capable of dissolving a wide range of both polar and nonpolar compounds. While other organic solvents like ethanol or methanol might also be effective, DMSO is a standard choice for cell culture experiments due to its miscibility with water and media.

Q3: My Piptamine solution precipitates after I add it to my cell culture medium. What's happening and how can I fix it?

This is a common issue known as "crashing out" or precipitation. It occurs when a compound that is soluble in a strong organic solvent (like DMSO) is introduced into an aqueous environment where its solubility is much lower. The abrupt change in solvent polarity causes the compound to come out of solution.

To resolve this, consult the troubleshooting workflow below. Key strategies include warming the aqueous medium, increasing the final DMSO concentration (while staying within cellular tolerance limits), and reducing the final Piptamine concentration.

Q4: What is the maximum concentration of DMSO my cells can tolerate?

DMSO can be toxic to cells at high concentrations. Most cell lines can tolerate a final DMSO concentration between 0.1% and 0.5%. However, primary cells or particularly sensitive cell lines may require a final concentration well below 0.1%. It is always best practice to run a vehicle control (media + DMSO at the final concentration, without Piptamine) to ensure the observed effects are from the compound and not the solvent.

Cell Type	Recommended Final DMSO Concentration
Robust/Immortalized Cell Lines	≤ 0.5%
Primary Cells & Sensitive Lines	≤ 0.1%
Standard Practice	0.1%

Q5: How can I tell the difference between Piptamine precipitation and bacterial contamination in my culture?

Distinguishing between chemical precipitates and microbial contamination is a critical first step in troubleshooting.

Characteristic	Piptamine Precipitate	Microbial Contamination
Microscopic View	Amorphous or crystalline structures, may appear as small black dots with Brownian motion.	Uniform shapes (e.g., cocci, bacilli) with potential for true motility. Fungi may appear as filamentous hyphae.
Culture Appearance	May settle at the bottom of the vessel; can cause slight, localized turbidity.	Uniform cloudiness (turbidity) that increases over time.
Media pH	No significant change in pH is expected.	Often a rapid drop in pH (media turns yellow) for bacteria; fungi may cause a shift to alkaline (purple).

Troubleshooting & Experimental Protocols

Troubleshooting Piptamine Precipitation

If you observe a precipitate after diluting your DMSO stock into an aqueous medium, follow this logical workflow to identify and solve the problem.

Troubleshooting workflow for Piptamine precipitation.

Protocol: Preparation of a Piptamine Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Piptamine in DMSO.

Workflow for preparing a Piptamine stock solution.

Methodology:

• Calculate Required Mass: Piptamine's molecular weight is 331.6 g/mol . To make 1 mL of a 10 mM stock solution, you will need:

  • 10 mmol/L * (1 L / 1000 mL) * 331.6 g/mol * 1000 mg/g = 3.316 mg

  • Weigh out 3.32 mg of Piptamine powder using a calibrated analytical balance.

• Dissolution: Add 1 mL of sterile, anhydrous DMSO to the vial containing the Piptamine powder.

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If particulates remain, place the vial in a bath sonicator for 5-10 minutes until the solution is completely clear.

• Inspection: Hold the vial up to a light source to visually confirm that no undissolved particles remain. A clear solution is critical.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can cause the compound to precipitate out of solution over time. Store at -20°C or -80°C, protected from light.

Protocol: Preparing Working Dilutions in Aqueous Media

• Pre-warm Media: Warm your cell culture medium or aqueous buffer to 37°C. This can significantly improve the solubility of some compounds.

• Calculate Dilution: Determine the volume of your DMSO stock needed. For example, to make 10 mL of a 10 µM working solution from a 10 mM stock:

  • (10 mM) * V1 = (10 µM) * (10 mL)

  • V1 = (0.01 mM * 10 mL) / 10 mM = 0.01 mL = 10 µL

  • The final DMSO concentration will be (10 µL / 10 mL) * 100 = 0.1%.

• Add and Mix: While gently vortexing or swirling the tube of pre-warmed media, add the 10 µL of Piptamine stock solution directly into the liquid. Do not pipette the stock onto the side of the tube. This rapid, vigorous mixing helps prevent localized high concentrations that can lead to precipitation.

• Final Inspection: Visually inspect the final working solution to ensure it is clear before adding it to your cells or experiment.

Hypothetical Mechanism of Action

While the precise molecular target of Piptamine is under investigation, its antibiotic properties suggest it may interfere with critical bacterial processes. The diagram below illustrates a hypothetical signaling pathway representing a common antibiotic mechanism.

Hypothetical mechanism of Piptamine as a cell wall inhibitor.

References

• 1. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1. | Semantic Scholar [semanticscholar.org]
• 4. Piptamine | Benchchem [benchchem.com]
• 5. scispace.com [scispace.com]

Piptamine Resistance Mechanism Studies: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating piptamine resistance mechanisms.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments to develop and characterize piptamine-resistant microbial strains.

Issue 1: Failure to Induce Piptamine Resistance in a Microbial Strain

Question: I have been attempting to generate a piptamine-resistant strain by continuous exposure to increasing concentrations of the drug, but the cells die off before any significant increase in the Minimum Inhibitory Concentration (MIC) is observed. What could be going wrong?

Possible Causes and Solutions:

Potential Cause	Observation	Recommended Action
Initial Piptamine Concentration is Too High	Widespread cell death after the initial exposure to piptamine.	Start with a sub-lethal concentration of piptamine (e.g., 0.5 x MIC) to allow for gradual adaptation.
Increment of Piptamine Concentration is Too Steep	Cells that survive one round of exposure die off after the subsequent increase in drug concentration.	Increase the piptamine concentration more gradually (e.g., 1.1- to 1.5-fold increments) to avoid overwhelming the cellular stress responses.[1]
Insufficient Incubation Time	No observable increase in MIC after several passages.	Ensure a sufficient number of passages (generations) at each concentration to allow for the selection and proliferation of potentially resistant mutants.
Inappropriate Growth Medium	Poor growth of the microbial strain even in the absence of piptamine.	Optimize the growth medium and conditions (e.g., temperature, aeration) for your specific microbial strain to ensure robust growth.

Troubleshooting Workflow for Inducing Piptamine Resistance

Caption: Troubleshooting workflow for inducing piptamine resistance.

Issue 2: Inconsistent MIC Results for Piptamine-Resistant Strains

Question: I have generated what appears to be a piptamine-resistant strain, but the MIC values are not consistent across experiments. How can I troubleshoot this?

Possible Causes and Solutions:

Potential Cause	Observation	Recommended Action
Inoculum Preparation	Variable turbidity in the inoculum suspension.	Standardize the inoculum to a 0.5 McFarland standard using a spectrophotometer or a Wickerham card to ensure a consistent starting cell density.
Piptamine Stock Solution Degradation	A gradual decrease in the measured MIC over time.	Prepare fresh stock solutions of piptamine regularly and store them at the recommended temperature, protected from light.
Inconsistent Incubation Conditions	Variation in growth rates and MIC values between experiments.	Ensure that the incubator temperature is calibrated and maintained consistently. Incubate for a standardized period (e.g., 16-20 hours for bacteria).
Mixed Culture	Presence of colonies with different morphologies.	Streak the resistant strain on an agar plate to isolate single colonies and re-test the MIC from a pure culture.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for piptamine?

Piptamine is thought to exert its antimicrobial effect by disrupting the integrity of the bacterial cell membrane.[2] This leads to the dissolution of the membrane and subsequent cell death.[3][4]

Q2: What are the known cellular targets of piptamine?

The primary cellular target of piptamine is believed to be the bacterial cell membrane.[2] Studies have indicated that it does not inhibit enzymes involved in peptidoglycan synthesis, distinguishing its mechanism from that of beta-lactam antibiotics.

Q3: What are the common molecular mechanisms of antimicrobial resistance?

Common mechanisms of antimicrobial resistance include:

• Target modification: Alterations in the drug's target site that prevent the drug from binding effectively.

• Drug inactivation: Production of enzymes that degrade or modify the drug.

• Reduced drug uptake: Changes in the cell membrane that limit the entry of the drug.

• Active drug efflux: Increased expression of pumps that actively remove the drug from the cell.

Q4: How can I determine the mechanism of resistance in my piptamine-resistant strain?

A combination of genomic and phenotypic approaches is recommended. Whole-genome sequencing of the resistant strain and comparison to the parental strain can identify mutations or the acquisition of new genes. Transcriptomic analysis can reveal changes in gene expression, such as the upregulation of efflux pumps.

Investigative Workflow for Piptamine Resistance Mechanism

Caption: A workflow for investigating novel piptamine resistance mechanisms.

Experimental Protocols

1. Protocol for Generating Piptamine-Resistant Strains

This protocol is adapted from established methods for inducing drug resistance in vitro.

• Materials:

  • Parental microbial strain

  • Appropriate liquid growth medium

  • Piptamine stock solution

  • Sterile culture tubes or flasks

  • Incubator

• Method:

  • Determine the baseline MIC of piptamine for the parental strain using a standard broth microdilution assay.

  • Inoculate the parental strain into a liquid medium containing a sub-lethal concentration of piptamine (e.g., 0.5 x MIC).

  • Incubate under appropriate conditions until the culture reaches a stable growth phase.

  • Passage the culture into a fresh medium containing a slightly higher concentration of piptamine (e.g., a 1.2-fold increase).

  • Repeat the passaging step, gradually increasing the piptamine concentration.

  • Periodically determine the MIC of the evolving population to monitor the development of resistance.

  • Once a significant increase in MIC is observed (e.g., >10-fold), isolate single colonies by plating on a solid medium.

  • Confirm the resistant phenotype of the isolates by re-testing the MIC.

2. Broth Microdilution Assay for MIC Determination

This protocol follows the general principles outlined by the Clinical and Laboratory Standards Institute (CLSI).

• Materials:

  • Microbial culture

  • Cation-adjusted Mueller-Hinton Broth (or other appropriate broth)

  • Piptamine stock solution

  • Sterile 96-well microtiter plates

  • Spectrophotometer

• Method:

  • Prepare a standardized microbial inoculum equivalent to a 0.5 McFarland standard.

  • Dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Prepare serial two-fold dilutions of piptamine in the broth in the wells of a 96-well plate.

  • Inoculate each well with the standardized inoculum. Include a positive control (no drug) and a negative control (no inoculum).

  • Incubate the plate at the appropriate temperature for 16-20 hours.

  • The MIC is the lowest concentration of piptamine that completely inhibits visible growth.

Quantitative Data Summary

Piptamine Antimicrobial Activity

Organism	Minimum Inhibitory Concentration (MIC) in µg/mL
Staphylococcus aureus SG 511	0.78
Enterococcus faecalis 1528	1.56
Candida albicans	6.25
Rhodotorula rubra	6.25
Kluyveromyces marxianus	6.25
Penicillium notatum	>50.0

Hypothetical Piptamine Resistance Signaling Pathway

Caption: A hypothetical signaling pathway for piptamine resistance.

References

• 1. Molecular Methods for Detection of Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piptamine | Benchchem [benchchem.com]
• 3. Frontiers | Detection of antimicrobial resistance via state-of-the-art technologies versus conventional methods [frontiersin.org]
• 4. Frequently Asked Questions (FAQs) About Antimicrobial Use and Resistance - MN Dept. of Health [health.state.mn.us]

Piptamine Antimicrobial Susceptibility Testing: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining antimicrobial susceptibility testing (AST) of Piptamine.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what is its spectrum of antimicrobial activity?

Piptamine is an antibiotic isolated from the fungus Piptoporus betulinus (also known as Fomitopsis betulina).[1] It has demonstrated a notable spectrum of antimicrobial activity, with particularly strong efficacy against Gram-positive bacteria.[1][2] Its activity against Gram-negative bacteria is less pronounced.[1] Piptamine has also been evaluated for its antifungal properties and has shown activity against a range of yeasts.[1]

Q2: What is the mechanism of action of Piptamine?

Initial investigations have identified the bacterial cell membrane as the primary site of action for Piptamine. Competitive binding assays have shown that Piptamine does not inhibit enzymes involved in peptidoglycan synthesis, ruling out a mechanism similar to β-lactam antibiotics. The rapid bactericidal activity observed is consistent with mechanisms that compromise the bacterial cell membrane.

Q3: What are the reported Minimum Inhibitory Concentration (MIC) values for Piptamine?

The antimicrobial potency of Piptamine is primarily quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. MIC values for Piptamine against various microorganisms are summarized in the table below.

Test Organism	Strain	Type	MIC (µg/mL)
Staphylococcus aureus	SG 511	Gram-Positive Bacteria	0.78
Staphylococcus aureus	134/94	Gram-Positive Bacteria	6.25
Enterococcus faecalis	1528	Gram-Positive Bacteria	1.56
Bacillus subtilis	ATCC 6633	Gram-Positive Bacteria	1.00
Escherichia coli	SG 458	Gram-Negative Bacteria	50.0
Candida albicans	BMSY 212	Yeast	6.25
Rhodotorula rubra	IMET 25030	Yeast	6.25
Kluyveromyces marxianus	IMET 25148	Yeast	6.25
Sporobolomyces salmonicolor	SBUG 549	Yeast	6.25
Penicillium notatum	JP 36	Fungus	>50.0

Q4: What are the physical and chemical properties of Piptamine?

Piptamine is a tertiary amine with the molecular formula C₂₃H₄₁N. Its molecular weight is 331.6 g/mol . A significant challenge in working with Piptamine is its poor aqueous solubility.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the antimicrobial susceptibility testing of Piptamine.

Issue 1: Inconsistent or No Zone of Inhibition in Agar Diffusion Assays.

• Possible Cause 1: Poor Solubility. Piptamine has poor aqueous solubility, which can hinder its diffusion through the agar medium.

  • Solution: Prepare the initial stock solution of Piptamine in a suitable solvent like dimethyl sulfoxide (DMSO) before diluting it in the growth medium. It is crucial to include a solvent control to ensure the solvent itself does not inhibit microbial growth.

• Possible Cause 2: Inappropriate Test Organism. Piptamine shows significantly higher activity against Gram-positive bacteria than Gram-negative bacteria.

  • Solution: Verify that the chosen test organism is appropriate for Piptamine's known spectrum of activity. For initial screening, using reference strains of Gram-positive bacteria like Staphylococcus aureus is recommended.

• Possible Cause 3: Inoculum Size. An overly dense or sparse inoculum can affect the size of the inhibition zone.

  • Solution: Standardize the inoculum to a 0.5 McFarland turbidity standard, which corresponds to approximately 1 x 10⁸ colony forming units (CFU)/mL.

Issue 2: High Variability in Minimum Inhibitory Concentration (MIC) Values from Broth Microdilution Assays.

• Possible Cause 1: Piptamine Precipitation. Due to its hydrophobic nature, Piptamine may precipitate out of the aqueous broth medium, especially at higher concentrations.

  • Solution: Visually inspect the wells of the microtiter plate for any signs of precipitation. The use of a solvent like DMSO to prepare the initial stock and careful serial dilutions can help maintain solubility. Consider using a broth medium with a small, standardized amount of a non-inhibitory surfactant, after validating that the surfactant does not affect microbial growth or Piptamine's activity.

• Possible Cause 2: Non-standardized Inoculum. The final inoculum concentration in the wells is a critical variable.

  • Solution: Adhere to standardized protocols, such as those from the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST), which recommend a final inoculum of approximately 5x10⁵ CFU/mL for broth microdilution.

• Possible Cause 3: Piptamine Instability. The stability of Piptamine in the culture medium over the incubation period could affect the results.

Issue 3: Difficulty in Interpreting Results due to Partial Inhibition or Trailing Endpoints.

• Possible Cause: Bacteriostatic vs. Bactericidal Activity. Piptamine's mechanism of disrupting the cell membrane suggests it is likely bactericidal. However, at concentrations near the MIC, it may only inhibit growth (bacteriostatic effect), leading to trailing endpoints where partial growth is observed over a range of concentrations.

  • Solution: The MIC should be recorded as the lowest concentration that completely inhibits visible growth. To further investigate, you can determine the Minimum Bactericidal Concentration (MBC) by sub-culturing from the clear wells of the MIC assay onto antibiotic-free agar.

Experimental Protocols

1. Broth Microdilution Method for MIC Determination

This method is considered a quantitative assay for determining the MIC.

• Materials:

  • Piptamine

  • Appropriate solvent (e.g., DMSO)

  • Mueller-Hinton Broth (MHB) or other suitable growth medium

  • 96-well microtiter plates

  • Test microorganism culture

  • Sterile diluents (e.g., saline or broth)

  • Positive control antibiotic (e.g., ampicillin)

  • Negative (solvent) control

• Procedure:

  • Prepare a stock solution of Piptamine in the chosen solvent.

  • Perform serial two-fold dilutions of the Piptamine stock solution in the growth medium directly in the 96-well plate.

  • Prepare a standardized inoculum of the test microorganism (adjusted to 0.5 McFarland standard and then diluted to achieve a final concentration of 5x10⁵ CFU/mL in the wells).

  • Inoculate each well (except for sterility controls) with the bacterial suspension.

  • Include a positive control (a standard antibiotic) and a negative control (broth with the solvent at the highest concentration used).

  • Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

  • Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity (visible growth).

2. Agar Well Diffusion Method

This is a qualitative or semi-quantitative method to assess antimicrobial activity.

• Materials:

  • Piptamine

  • Appropriate solvent

  • Mueller-Hinton Agar (MHA)

  • Petri dishes

  • Test microorganism culture

  • Sterile cotton swabs

  • Sterile cork borer or pipette tip to create wells

• Procedure:

  • Prepare a standardized inoculum of the test microorganism (0.5 McFarland standard).

  • Uniformly spread the inoculum onto the surface of the MHA plate using a sterile swab.

  • Allow the plate to dry for a few minutes.

  • Create wells in the agar using a sterile cork borer.

  • Add a fixed volume of the Piptamine solution (at a known concentration) into each well.

  • Include a solvent control in one of the wells.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition (the clear area around the well where no growth occurs). The size of the inhibition zone is inversely correlated with the MIC.

Visualizations

Caption: A generalized workflow for antimicrobial susceptibility testing.

Caption: A decision-making diagram for troubleshooting AST experiments.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

common pitfalls in Piptamine research and how to avoid them

Disclaimer

The topic "Piptamine" did not yield relevant scientific information and appears to be a fictional or unknown compound. To provide a valuable and accurate response that adheres to the requested format, this technical support center has been created for Dopamine , a widely researched neurotransmitter with well-documented experimental challenges.

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals navigate the common pitfalls in dopamine research.

Section 1: Sample Preparation and Stability

Dopamine is highly susceptible to oxidation, which can lead to sample degradation and inaccurate measurements. Proper handling and storage are critical.

Frequently Asked Questions (FAQs)

Q1: My dopamine samples are turning brown/dark. What is happening and can I still use them?

A: The color change indicates the oxidation of dopamine and the formation of polydopamine (PDA).[1] This process alters the chemical structure of dopamine, rendering the samples unusable for accurate quantification. It is crucial to discard darkened samples and prepare fresh ones using protocols that minimize oxidation.

Q2: I'm losing the dopamine signal in my supernatant samples for HPLC-EC analysis. What could be the cause?

A: This is a common issue that can stem from several factors:

• Oxidation: Dopamine is readily oxidized, especially in neutral or alkaline pH and in the presence of metal ions.[2]

• Low Concentration: The dopamine concentration in your samples may be below the detection limit of your instrument.[2]

• Protein Precipitation Issues: Incomplete deproteinization can interfere with detection.

• Adsorption: Dopamine may adsorb to plasticware or other surfaces.

Q3: What are the best ways to prevent dopamine oxidation during sample preparation and storage?

A: Several strategies can be employed:

• Use Antioxidants: Adding reducing agents like reduced glutathione (GSH), sodium metabisulfite, or ascorbic acid to your solutions can significantly decrease oxidation.[1][2]

• Control pH: Acidifying samples, for example with perchloric acid to a pH of ~2.6, helps to preserve dopamine.

• Chelate Metal Ions: Including a chelating agent like EDTA in your buffers is important, as heavy metal ions can catalyze dopamine oxidation.

• Create an Oxygen-Free Environment: For long-term storage, purging samples with nitrogen before sealing and freezing can prevent oxidation for extended periods.

Experimental Protocol: Preparation of Stabilized Dopamine Solutions

This protocol describes how to prepare dopamine solutions for cell culture experiments or as standards for analytical chemistry, incorporating methods to prevent oxidation.

• Reagent Preparation:

  • Prepare your base buffer (e.g., cell culture media, artificial cerebrospinal fluid).

  • Prepare stock solutions of antioxidants. For example, 100 mM reduced glutathione (GSH) or 100 mM sodium tetraborate (borax) in ultrapure water.

  • Prepare a 1 M perchloric acid solution for acidification if required for your assay.

• Dopamine Solution Preparation:

  • Immediately before your experiment, weigh the desired amount of dopamine hydrochloride.

  • Dissolve the dopamine in the pre-chilled base buffer.

  • Immediately add the antioxidant to its final concentration (e.g., 1 mM GSH).

  • If preparing samples for HPLC-EC, acidify an aliquot with perchloric acid (e.g., add 3 μl of 1 M perchloric acid to a 115 μl sample).

• Handling and Storage:

  • Always keep dopamine solutions on ice and protected from light.

  • For short-term storage (up to 24 hours), store at 4°C in a tightly sealed, light-protected container.

  • For long-term storage, purge the solution with nitrogen gas for approximately 30 minutes, then seal and freeze at -80°C. This method can preserve dopamine for up to 2 months.

  • Use low-binding microcentrifuge tubes to minimize adsorption.

Section 2: Quantification and In Vivo Measurement

Accurately measuring dopamine, especially dynamic changes in living systems, presents significant challenges. The choice of analytical technique is critical and depends on the specific research question.

Troubleshooting Guide: Dopamine Detection by HPLC-EC

This guide provides a logical workflow for diagnosing issues with dopamine quantification.

References

• 1. Strategies to prevent dopamine oxidation and related cytotoxicity using various antioxidants and nitrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Purity of Isolated Piptamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of Piptamine.

Frequently Asked Questions (FAQs)

Q1: What is Piptamine and what is its primary source?

Piptamine is a novel fungal tertiary amine with antibiotic properties. Its molecular formula is C₂₃H₄₁N. The primary natural source of Piptamine is the fungus Fomitopsis betulina (previously Piptoporus betulinus), a basidiomycete commonly found on birch trees. It is produced through submerged cultivation of the fungus.[1][2][3]

Q2: What are the common impurities in a crude Piptamine extract?

Crude extracts of Fomitopsis betulina are complex mixtures. Besides Piptamine, common co-extractives that may be considered impurities include:

• Triterpenes: Such as polyporenic acid A and C, betulinic acid, and betulin.

• Sterols: Including ergosterol peroxide and 9,11-dehydroergosterol peroxide.

• Fatty Acids: Both saturated and unsaturated fatty acids.

• Other Fungal Metabolites: A variety of other secondary metabolites produced by the fungus under specific culture conditions.

Q3: What are the standard methods for assessing the purity of a Piptamine sample?

The purity of Piptamine can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Coupled with a UV or mass spectrometry (MS) detector, HPLC is the gold standard for purity assessment, allowing for the quantification of Piptamine relative to any impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive and specific for detecting and identifying trace impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR can be used for the absolute quantification of Piptamine without the need for a reference standard for every impurity.

• Thin-Layer Chromatography (TLC): TLC is a rapid, qualitative method to get a preliminary assessment of purity and to monitor the progress of purification.

Troubleshooting Guides

Guide 1: Column Chromatography Purification of Piptamine

The initial purification of Piptamine from the crude extract is typically performed using column chromatography, often with a Sephadex LH-20 column followed by a silica gel column.

Workflow for Column Chromatography Purification of Piptamine

Caption: Workflow for the two-step column chromatography purification of Piptamine.

Problem	Possible Cause	Solution
Low yield of Piptamine after column chromatography	Incomplete extraction from the fungal culture.	Ensure efficient cell lysis and consider techniques like sonication to improve extraction. Optimize the solvent-to-biomass ratio.
Piptamine degradation during the process.	Piptamine, as a tertiary amine, could be sensitive to acidic conditions. If using silica gel, consider deactivating it with a base like triethylamine (0.1-1% in the mobile phase) to prevent degradation on acidic silanol groups.
Piptamine is not eluting from the column.	The mobile phase may not be polar enough. For silica gel chromatography, gradually increase the percentage of methanol in the chloroform/methanol mobile phase.
Co-elution of impurities with Piptamine	Poor separation on the column.	Optimize the mobile phase gradient. A shallower gradient can improve the resolution between closely eluting compounds. Ensure the column is not overloaded.
The chosen stationary phase is not suitable.	Consider using a different stationary phase, such as alumina or a reversed-phase C18 column, which may offer different selectivity.
Peak tailing in chromatograms	Strong interaction between the basic Piptamine and acidic silanol groups on the silica gel.	Add a basic modifier like triethylamine or ammonium hydroxide (0.1-1%) to the mobile phase to improve the peak shape.

Guide 2: Recrystallization of Piptamine

Recrystallization is a powerful technique for the final purification of Piptamine, especially for removing minor impurities.

Logical Workflow for Developing a Recrystallization Protocol

Caption: Decision-making workflow for Piptamine recrystallization.

Problem	Possible Cause	Solution
Piptamine does not crystallize upon cooling	The solution is not saturated (too much solvent was added).	Evaporate some of the solvent to concentrate the solution and attempt cooling again.
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of an oil or very small crystals.
Supersaturation.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure Piptamine.
Piptamine "oils out" instead of crystallizing	The boiling point of the solvent is higher than the melting point of Piptamine.	Choose a solvent with a lower boiling point.
The cooling is too fast.	Ensure slow cooling.
High concentration of impurities.	The sample may require further purification by chromatography before attempting recrystallization.
Low recovery of Piptamine after recrystallization	Too much solvent was used, and a significant amount of Piptamine remains in the mother liquor.	Use the minimum amount of hot solvent necessary to dissolve the Piptamine.
The crystals were washed with a solvent at room temperature.	Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution.

Experimental Protocols

Protocol 1: Preparative HPLC for Piptamine Purification

This protocol outlines a general approach for purifying Piptamine using preparative High-Performance Liquid Chromatography.

Methodology:

• Analytical Method Development:

  • Develop an analytical scale HPLC method using a C18 column.

  • Screen mobile phases such as acetonitrile/water or methanol/water gradients, possibly with a modifier like 0.1% formic acid or 0.1% ammonium hydroxide to ensure good peak shape for the tertiary amine.

  • Optimize the gradient to achieve good resolution between the Piptamine peak and any impurity peaks.

• Scale-Up to Preparative HPLC:

  • Use a preparative C18 column with the same stationary phase as the analytical column.

  • Scale the flow rate and injection volume according to the column dimensions.

  • Inject the partially purified Piptamine sample.

  • Collect fractions corresponding to the Piptamine peak.

• Post-Purification:

  • Analyze the collected fractions for purity using analytical HPLC.

  • Pool the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization of Piptamine

This protocol provides a general procedure for the recrystallization of Piptamine.

Methodology:

• Solvent Selection:

  • Test the solubility of the impure Piptamine in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane) at room temperature and at their boiling points.

  • An ideal single solvent will dissolve Piptamine when hot but not when cold.

  • Alternatively, find a solvent pair: one in which Piptamine is soluble (e.g., methanol) and one in which it is insoluble (e.g., water), where the two solvents are miscible.

• Dissolution:

  • Place the impure Piptamine in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent (or the soluble solvent of a pair) until the Piptamine just dissolves.

• Decolorization (Optional):

  • If the solution is colored by impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if necessary):

  • If there are insoluble impurities or charcoal was added, perform a hot gravity filtration to remove them.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • If using a two-solvent system, add the second (insoluble) solvent dropwise until the solution becomes cloudy, then add a drop or two of the first solvent to redissolve the precipitate before cooling.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the crystals under vacuum.

Data Presentation

Table 1: Comparison of Piptamine Purification Techniques

Purification Method	Typical Purity Achieved	Typical Recovery	Advantages	Disadvantages
Sephadex LH-20 Chromatography	60-80%	70-90%	Good for initial separation of compounds by size and polarity.	Lower resolution compared to silica or HPLC.
Silica Gel Chromatography	85-95%	60-80%	High resolution for many compounds; cost-effective.	Potential for sample degradation on acidic silica; can be time-consuming.
Recrystallization	>98%	50-70%	Can yield very high purity; removes trace impurities effectively.	Lower recovery; requires a suitable solvent system; may not remove all impurities.
Preparative HPLC	>99%	40-60%	Highest resolution; excellent for separating closely related impurities.	Expensive; lower capacity; requires more complex equipment.

Note: The purity and recovery values are representative estimates for natural product purification and may vary depending on the initial purity of the crude extract and the optimization of the experimental conditions.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. scite.ai [scite.ai]
• 3. scispace.com [scispace.com]

Reference Data & Comparative Studies

Piptamine Structure-Activity Relationship: A Comparative Guide

An In-depth Analysis of Piptamine's Antimicrobial Properties and the Current Landscape of its Analog Development

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship (SAR) of a bioactive compound is paramount for optimizing its therapeutic potential. Piptamine, a natural product isolated from the fungus Fomitopsis betulina, has demonstrated notable antimicrobial activity, positioning it as a compound of interest for further investigation. This guide provides a comprehensive overview of the known biological data for piptamine and explores the current, albeit limited, public knowledge regarding its SAR studies.

Piptamine: The Parent Compound

Piptamine is a tertiary amine with the chemical structure N-benzyl-N-methylpentadecan-1-amine. It has been identified as a unique small molecule with a promising spectrum of antimicrobial activity, particularly against Gram-positive bacteria and certain fungi.[1][2][3][4]

Antimicrobial Activity of Piptamine

Quantitative assessments of piptamine's antimicrobial potency have been determined primarily through Minimum Inhibitory Concentration (MIC) assays. The available data from the literature is summarized in the table below.

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	SG 511	0.78	[2]
Enterococcus faecalis	1528	1.56
Candida albicans	6.25
Rhodotorula rubra	6.25
Kluyveromyces marxianus	6.25
Sporobolomyces salmonicolor
Penicillium notatum	>50.0

Structure-Activity Relationship (SAR) Studies: A Notable Gap in Current Research

A thorough review of scientific literature reveals a significant gap in the exploration of the structure-activity relationship of piptamine. To date, no published studies have reported the synthesis and systematic biological evaluation of a series of piptamine analogs. While the potential for developing novel analogs with improved potency and a broader spectrum of activity is recognized, the necessary experimental data to establish a clear SAR is not yet available in the public domain.

The absence of this data means that a comparative analysis of piptamine's performance against its synthetic or semi-synthetic derivatives cannot be conducted at this time. Such studies would be crucial for identifying the key structural motifs responsible for its antimicrobial activity and for guiding the rational design of more effective therapeutic agents.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for the determination of piptamine's antimicrobial activity.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, representing the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard method for assessing antimicrobial susceptibility.

Workflow for MIC Determination:

Figure 1. Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Detailed Steps:

• Preparation of Piptamine Solutions: A stock solution of piptamine is prepared in a suitable solvent and then serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: The test microorganism is cultured to a specific density (typically 0.5 McFarland standard) and then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Inoculation and Incubation: Each well containing the diluted piptamine is inoculated with the standardized microbial suspension. The microtiter plate is then incubated at an optimal temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• Determination of MIC: Following incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of piptamine at which there is no visible growth of the microorganism.

Future Directions

The development of a robust SAR for piptamine is a critical next step in harnessing its therapeutic potential. Future research should focus on the following areas:

Logical Flow for Future Piptamine SAR Studies:

Figure 2. Proposed workflow for future piptamine SAR studies.

• Total Synthesis of Piptamine: The development of an efficient and scalable total synthesis of piptamine will be instrumental in providing a platform for the generation of analogs.

• Analog Synthesis: A library of piptamine analogs should be synthesized, focusing on modifications of the N-benzyl group, the N-methyl group, and the pentadecyl chain.

• Systematic Biological Evaluation: All synthesized analogs should be systematically evaluated for their antimicrobial activity against a broad panel of clinically relevant bacteria and fungi.

• SAR Analysis: The resulting biological data should be analyzed to establish a clear structure-activity relationship, identifying the key molecular features that govern the antimicrobial potency and spectrum of piptamine and its derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. unifal-mg.edu.br [unifal-mg.edu.br]
• 3. researchgate.net [researchgate.net]
• 4. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Piptamine vs. Vancomycin: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Piptamine, a novel antimicrobial compound, and Vancomycin, a well-established glycopeptide antibiotic. The information is compiled from preclinical in vitro data and is intended to provide an objective overview to support research and development efforts in the field of infectious diseases.

Introduction

Piptamine is an antimicrobial metabolite isolated from the fungus Piptoporus betulinus. It has demonstrated notable activity against Gram-positive bacteria and certain yeasts. Vancomycin is a widely used antibiotic of last resort for treating serious infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This guide aims to juxtapose the available efficacy data for these two compounds.

In Vitro Efficacy

The primary measure of in vitro antibacterial efficacy is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Data Presentation

The following tables summarize the available MIC data for Piptamine and Vancomycin against relevant Gram-positive bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Piptamine against Gram-Positive Bacteria and Yeast [1]

Test Organism	Strain	Type	MIC (µg/mL)
Staphylococcus aureus	SG 511	Gram-Positive Bacteria	0.78
Enterococcus faecalis	1528	Gram-Positive Bacteria	1.56
Bacillus subtilis	ATCC 6633	Gram-Positive Bacteria	1.00
Staphylococcus aureus	134/94	Gram-Positive Bacteria	6.25
Candida albicans	BMSY 212	Yeast	6.25

Table 2: Minimum Inhibitory Concentration (MIC) Range of Vancomycin against Common Gram-Positive Bacteria

Test Organism	Strain	Type	MIC (µg/mL) Range
Staphylococcus aureus	Various Clinical Isolates	Gram-Positive Bacteria	0.5 - 2.0[2][3][4]
Staphylococcus aureus	ATCC 25923 (Control Strain)	Gram-Positive Bacteria	0.5 - 2.0[2]
Enterococcus faecalis	Various Clinical Isolates	Gram-Positive Bacteria	1.0 - 4.0 (susceptible)
Enterococcus faecalis	ATCC 29212 (Control Strain)	Gram-Positive Bacteria	1.0 - 4.0

Note: A direct comparison of potency is challenging without MIC data for Vancomycin against the exact strains tested with Piptamine (S. aureus SG 511 and E. faecalis 1528). However, the available data suggests that Piptamine exhibits potent in vitro activity against these Gram-positive bacteria, with MIC values falling within the susceptible range of Vancomycin for the respective species.

In Vivo Efficacy

As of the latest available data, there are no published in vivo efficacy studies for Piptamine in animal models of infection. Therefore, a comparison with the extensive in vivo data available for Vancomycin is not currently possible. Vancomycin has well-established efficacy in various animal models of infection, which has been foundational to its clinical use.

Mechanisms of Action

Piptamine

The precise mechanism of action for Piptamine is still under investigation, but current evidence suggests that it targets and disrupts the bacterial cell membrane. This disruption leads to a loss of membrane integrity and subsequent cell death.

Figure 1. Proposed mechanism of action for Piptamine.

Vancomycin

Vancomycin inhibits the synthesis of the bacterial cell wall in Gram-positive bacteria. It binds with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of peptidoglycan precursors, sterically hindering the transglycosylation and transpeptidation reactions necessary for cell wall polymerization and cross-linking.

Figure 2. Mechanism of action for Vancomycin.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

The following is a generalized protocol for determining MIC values based on the Clinical and Laboratory Standards Institute (CLSI) guidelines, which were referenced in the studies providing Piptamine's MIC data.

Figure 3. Generalized workflow for MIC determination.

Detailed Steps:

• Inoculum Preparation: A standardized inoculum of the test organism is prepared to a density equivalent to a 0.5 McFarland standard. This is then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Antimicrobial Agent Dilution: The antimicrobial agent (Piptamine or Vancomycin) is serially diluted in cation-adjusted Mueller-Hinton broth (or another appropriate broth medium) in a 96-well microtiter plate.

• Inoculation: Each well containing the diluted antimicrobial agent is inoculated with the standardized bacterial suspension.

• Controls: A positive control well (broth and bacteria, no drug) and a negative control well (broth only) are included on each plate.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours in ambient air.

• MIC Reading: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Conclusion

Piptamine demonstrates promising in vitro activity against key Gram-positive pathogens, with MIC values that are comparable to the susceptible range for Vancomycin. Its distinct mechanism of action, targeting the bacterial cell membrane, may offer an advantage against bacteria that have developed resistance to cell wall synthesis inhibitors.

However, the current assessment of Piptamine's efficacy is limited by the lack of in vivo data. Further preclinical studies, including animal infection models, are crucial to determine its therapeutic potential and to provide a more comprehensive comparison with established antibiotics like Vancomycin. Researchers are encouraged to pursue these investigations to fully elucidate the potential of Piptamine as a future antibacterial agent.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro vancomycin susceptibility amongst methicillin resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vancomycin Minimum Inhibitory Concentration for Methicillin-Resistant Staphylococcus aureus Infections; Is There Difference in Mortality Between Patients? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vancomycin MIC Distribution among Methicillin-Resistant Staphylococcus Aureus. Is Reduced Vancomycin Susceptibility Related To MIC Creep? - PMC [pmc.ncbi.nlm.nih.gov]

Validating Piptamine's Antimicrobial Action: A Comparative Guide to Membrane-Disrupting Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Piptamine, a novel antimicrobial agent, with established membrane-active antibiotics. By presenting supporting experimental data and detailed methodologies, we aim to facilitate the validation of Piptamine's mechanism of action and guide future research.

Introduction to Piptamine

Piptamine is an antibiotic isolated from the fungus Piptoporus betulinus. Its chemical structure, N-benzyl-N-methylpentadecan-1-amine, features a long hydrophobic aliphatic tail and a cationic tertiary amine head group. This amphipathic nature strongly suggests a mechanism of action involving the disruption of bacterial cell membranes. Piptamine has demonstrated significant activity against Gram-positive bacteria and some yeasts[1].

Comparative Analysis of Membrane-Active Antibiotics

To contextualize the validation of Piptamine's mechanism, we compare it with three well-characterized membrane-disrupting antibiotics: Daptomycin, Polymyxin B, and Nisin. The following table summarizes their key features and validated mechanisms of action.

Feature	Piptamine (Proposed)	Daptomycin	Polymyxin B	Nisin
Class	Tertiary Amine	Cyclic Lipopeptide	Cyclic Lipopeptide	Lantibiotic (Bacteriocin)
Source	Piptoporus betulinus (fungus)	Streptomyces roseosporus (bacterium)	Paenibacillus polymyxa (bacterium)	Lactococcus lactis (bacterium)
Primary Target	Bacterial Cell Membrane	Bacterial Cell Membrane	Outer and Inner Membranes (Gram-negative)	Cell Wall Precursor Lipid II, Cell Membrane
Spectrum	Gram-positive bacteria, some yeasts[1]	Gram-positive bacteria[2][3]	Gram-negative bacteria[4]	Gram-positive bacteria
Validated MoA	Disruption of membrane integrity leading to leakage and depolarization (Hypothesized)	Calcium-dependent membrane insertion, oligomerization, pore formation, and membrane depolarization	Binds to lipopolysaccharide (LPS) in the outer membrane, disrupting both outer and inner membranes, leading to increased permeability	Binds to Lipid II, inhibiting cell wall synthesis and forming pores in the cell membrane

Experimental Protocols for Validating Mechanism of Action

To validate the proposed membrane-disrupting mechanism of Piptamine, a series of key experiments should be performed. Below are detailed protocols for these assays, which can also be applied to the comparator antibiotics for a direct performance comparison.

Membrane Potential Assay

This assay measures the change in bacterial membrane potential upon exposure to an antimicrobial agent. The voltage-sensitive dye DiSC3(5) is used, which accumulates in polarized membranes and is released upon depolarization, leading to an increase in fluorescence.

Protocol:

• Bacterial Culture Preparation:

  • Grow the bacterial strain of interest (e.g., Staphylococcus aureus) in a suitable broth (e.g., Tryptic Soy Broth) to the mid-logarithmic phase (OD600 of 0.5-0.6).

  • Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., 5 mM HEPES, 20 mM glucose, pH 7.2).

  • Resuspend the cells in the same buffer to a final OD600 of 0.05.

• Dye Loading:

  • Add DiSC3(5) to the bacterial suspension to a final concentration of 1 µM.

  • Incubate in the dark at room temperature with gentle agitation for 30-60 minutes to allow the dye to accumulate in the polarized membranes.

• Fluorescence Measurement:

  • Transfer the cell suspension to a cuvette in a fluorometer.

  • Set the excitation and emission wavelengths to 622 nm and 670 nm, respectively.

  • Record the baseline fluorescence for a few minutes.

  • Add Piptamine (or the comparator antibiotic) at various concentrations (e.g., 0.5x, 1x, and 2x the Minimum Inhibitory Concentration - MIC).

  • Continuously record the fluorescence for at least 30 minutes. An increase in fluorescence indicates membrane depolarization.

  • As a positive control, add a known depolarizing agent like valinomycin.

Cytoplasmic Membrane Leakage Assay

This assay determines if the antimicrobial agent compromises the integrity of the bacterial cytoplasmic membrane, leading to the leakage of intracellular contents. This can be assessed by measuring the uptake of a fluorescent dye like N-phenyl-1-naphthylamine (NPN), which is normally excluded by an intact membrane.

Protocol:

• Bacterial Culture Preparation:

  • Prepare the bacterial suspension as described in the membrane potential assay protocol.

• Assay Procedure:

  • In a 96-well black plate, add the bacterial suspension.

  • Add NPN to a final concentration of 10 µM.

  • Measure the baseline fluorescence using a microplate reader (excitation ~350 nm, emission ~420 nm).

  • Add Piptamine or the comparator antibiotic at various concentrations.

  • Immediately begin kinetic measurements of fluorescence intensity every 1-2 minutes for 30-60 minutes.

  • An increase in fluorescence indicates that NPN has entered the cells due to membrane damage.

Transmission Electron Microscopy (TEM)

TEM allows for the direct visualization of morphological changes in bacterial cells after treatment with an antimicrobial agent, providing evidence of cell wall or membrane damage.

Protocol:

• Bacterial Treatment:

  • Treat a mid-log phase bacterial culture with Piptamine or a comparator antibiotic at a bactericidal concentration for a defined period (e.g., 1-2 hours).

  • Include an untreated control.

• Fixation:

  • Harvest the bacterial cells by centrifugation.

  • Fix the cells with a solution of 2.5% glutaraldehyde in a suitable buffer (e.g., 0.1 M cacodylate buffer) for at least 2 hours at 4°C.

  • Wash the cells with the buffer.

  • Post-fix with 1% osmium tetroxide for 1-2 hours.

• Dehydration and Embedding:

  • Dehydrate the fixed cells through a graded series of ethanol concentrations (e.g., 50%, 70%, 90%, 100%).

  • Infiltrate the samples with an embedding resin (e.g., Epon) and polymerize at 60°C for 48 hours.

• Sectioning and Staining:

  • Cut ultrathin sections (70-90 nm) using an ultramicrotome.

  • Mount the sections on copper grids.

  • Stain the sections with uranyl acetate and lead citrate to enhance contrast.

• Imaging:

  • Examine the sections using a transmission electron microscope to observe any changes in cell morphology, such as cell lysis, membrane blebbing, or cytoplasmic leakage.

Visualizing the Mechanisms of Action

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathway for Piptamine and the validated mechanisms of the comparator antibiotics.

Caption: Proposed mechanism of action for Piptamine.

Caption: Validated mechanism of action for Daptomycin.

Caption: Validated mechanism of action for Polymyxin B.

Caption: Validated mechanism of action for Nisin.

Experimental Workflow

The following diagram illustrates a logical workflow for the experimental validation of Piptamine's mechanism of action.

Caption: Experimental workflow for Piptamine's MoA.

Conclusion

The structural characteristics of Piptamine strongly suggest a mechanism of action involving the disruption of bacterial cell membranes. The experimental protocols and comparative data provided in this guide offer a robust framework for validating this hypothesis. By systematically evaluating Piptamine's effects on membrane potential, integrity, and cellular morphology, researchers can elucidate its precise mechanism and pave the way for its potential development as a novel therapeutic agent.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. Antibacterial mechanism of daptomycin antibiotic against Staphylococcus aureus based on a quantitative bacterial proteome analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Daptomycin? [synapse.patsnap.com]
• 4. Polymyxin - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Piptamine and Other Fungal Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Piptamine, a novel fungal-derived antibiotic, with established antifungal and antibacterial agents. The objective is to present a clear, data-driven comparison of their performance, supported by experimental methodologies, to aid in research and development efforts.

Introduction to Piptamine

Piptamine is a tertiary amine antibiotic that was first isolated from a submerged culture of the basidiomycete fungus Piptoporus betulinus, now known as Fomitopsis betulina.[1] This fungus, commonly known as the birch polypore, has a history of use in folk medicine for its antimicrobial properties.[1] Piptamine has demonstrated notable antimicrobial activity, particularly against Gram-positive bacteria and some yeasts.[1][2]

Comparative Analysis of Antimicrobial Activity

Data on Piptamine's Antimicrobial Spectrum

Piptamine has shown significant efficacy against Gram-positive bacteria and a range of yeasts. Its activity against Gram-negative bacteria appears to be less pronounced.[1]

Table 1: Minimum Inhibitory Concentrations (MIC) of Piptamine against various microorganisms

Microorganism	Strain	Type	MIC (µg/mL)
Staphylococcus aureus	SG 511	Gram-Positive Bacteria	0.78
Staphylococcus aureus	134/94	Gram-Positive Bacteria	6.25
Enterococcus faecalis	1528	Gram-Positive Bacteria	1.56
Bacillus subtilis	ATCC 6633	Gram-Positive Bacteria	>12.5
Candida albicans	Yeast	6.25
Rhodotorula rubra	Yeast	6.25
Kluyveromyces marxianus	Yeast	6.25
Sporobolomyces salmonicolor	Yeast	Not specified
Penicillium notatum	Fungus	>50.0

Data sourced from multiple studies.

Data on Comparator Fungal Antibiotics

For comparison, the following tables summarize the general MIC ranges for three widely used fungal-derived or targeted antibiotics: Amphotericin B (a polyene), Fluconazole (an azole), and Caspofungin (an echinocandin).

Table 2: General MIC Ranges of Comparator Fungal Antibiotics against Candida species

Antibiotic	Class	General MIC Range for Candida spp. (µg/mL)
Amphotericin B	Polyene	0.25 - 1.0
Fluconazole	Azole	0.25 - 64
Caspofungin	Echinocandin	0.015 - 1.0

Note: These are general ranges and can vary significantly based on the Candida species and strain.

Mechanisms of Action

The mode of action of Piptamine differs from that of the major classes of antifungal drugs.

Piptamine: The proposed mechanism of action for Piptamine involves the disruption of the bacterial cell membrane's integrity. This disruption leads to the leakage of intracellular components and ultimately, cell death. The specific molecular targets within the membrane have not yet been fully elucidated.

Comparator Antibiotics:

• Polyenes (e.g., Amphotericin B): These molecules bind to ergosterol, a key component of the fungal cell membrane. This binding leads to the formation of pores or channels in the membrane, causing leakage of ions and other essential molecules, resulting in cell death.

• Azoles (e.g., Fluconazole): Azoles inhibit the enzyme lanosterol 14-α-demethylase, which is crucial for the biosynthesis of ergosterol. The depletion of ergosterol and the accumulation of toxic sterol intermediates disrupt the structure and function of the fungal cell membrane.

• Echinocandins (e.g., Caspofungin): This class of antibiotics inhibits the synthesis of β-(1,3)-D-glucan, an essential component of the fungal cell wall. The absence of this structural polymer weakens the cell wall, leading to osmotic instability and cell lysis.

Experimental Protocols

Isolation of Piptamine from Fomitopsis betulina

The isolation of Piptamine is typically achieved through a bioassay-guided fractionation process.

• Cultivation: A submerged culture of Fomitopsis betulina is grown in a suitable liquid medium for several days to allow for the production of secondary metabolites, including Piptamine.

• Extraction: The culture broth is extracted with an organic solvent, such as ethyl acetate, to separate the organic compounds from the aqueous medium.

• Fractionation: The crude extract is then subjected to chromatographic techniques, such as column chromatography on Sephadex LH-20, to separate the components based on their physical and chemical properties.

• Bioassay-Guided Purification: Each fraction is tested for antimicrobial activity using an agar diffusion assay with a susceptible test organism (e.g., Bacillus subtilis). The active fractions are selected for further purification.

• Final Purification: The bioactive fractions are further purified using techniques like silica gel column chromatography to yield pure Piptamine.

• Structure Elucidation: The chemical structure of the isolated compound is determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Antimicrobial Susceptibility Testing

The antimicrobial activity of Piptamine and other antibiotics is quantified by determining the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method:

• Preparation of Antibiotic Dilutions: A series of twofold dilutions of the antibiotic is prepared in a 96-well microtiter plate containing a suitable broth medium.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. A growth control well (without antibiotic) and a sterility control well (without inoculum) are included.

• Incubation: The plate is incubated under appropriate conditions (temperature and time) for the test organism.

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits the visible growth of the microorganism.

Agar Well Diffusion Method:

• Plate Inoculation: The surface of an agar plate is uniformly inoculated with a standardized suspension of the test microorganism.

• Well Creation: Wells of a specific diameter are cut into the agar using a sterile borer.

• Application of Antibiotic: A defined volume of the antibiotic solution at a known concentration is added to each well.

• Incubation: The plate is incubated under suitable conditions.

• Zone of Inhibition Measurement: The antibiotic diffuses into the agar, and if it is effective against the microorganism, a clear zone of no growth will appear around the well. The diameter of this zone of inhibition is measured to determine the susceptibility of the organism to the antibiotic.

Visualizing Workflows and Mechanisms

Experimental Workflows

Caption: Workflow for the isolation and characterization of Piptamine.

Caption: General workflow for MIC determination by broth microdilution.

Mechanisms of Action

Caption: Simplified mechanisms of action for Piptamine and comparator antibiotics.

Conclusion

Piptamine represents a promising antimicrobial compound with a distinct mechanism of action targeting the cell membrane. Its potent activity against Gram-positive bacteria and certain yeasts warrants further investigation, particularly in the context of rising antimicrobial resistance. While a direct quantitative comparison with established fungal antibiotics is currently limited by the available data, this guide provides a foundational understanding of its antimicrobial profile and how it differs from other major classes of antibiotics. Further research is needed to fully elucidate its molecular mechanism of action and to conduct head-to-head comparative studies to better define its therapeutic potential.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Piptamine's Cytotoxic Potential on Human Cell Lines: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comparative assessment of the cytotoxic effects of Piptamine on human cell lines. Due to the limited direct experimental data on Piptamine, this guide draws comparisons with related compounds and standard chemotherapeutic agents, highlighting the potential mechanisms and offering a framework for future research.

Piptamine, an antibiotic isolated from the fungus Fomitopsis betulina (previously Piptoporus betulinus), has demonstrated notable antimicrobial properties.[1][2][3] While its direct cytotoxic effects on human cell lines are not extensively documented in publicly available literature, extracts from F. betulina containing various bioactive compounds, including triterpenes and glucans, have shown selective cytotoxicity against cancer cells.[4][5] This suggests that Piptamine, as a constituent of this fungus, may also possess anticancer properties.

This guide compares the known cytotoxic activities of standard chemotherapeutic drugs, Doxorubicin and Cisplatin, against various human cancer cell lines. It also explores the cytotoxic mechanisms of Piperlongumine, a structurally distinct natural product sometimes mistaken for Piptamine, to provide insights into potential pathways Piptamine might affect.

Comparative Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Doxorubicin and Cisplatin on a range of human cancer cell lines, providing a benchmark for evaluating the potential potency of novel compounds like Piptamine. It is important to note that IC50 values can vary between studies due to different experimental conditions, such as exposure time.

Cell Line	Cancer Type	Doxorubicin IC50 (µM)	Cisplatin IC50 (µM)
A549	Lung Carcinoma	> 20	6.59 (72h)
MCF-7	Breast Adenocarcinoma	2.5 (24h)	~10-20
HeLa	Cervical Adenocarcinoma	2.9 (24h)	Varies widely (e.g., 5-20)
HepG2	Hepatocellular Carcinoma	12.2 (24h)	Varies widely
PC3	Prostate Cancer	2.64 µg/mL	N/A
HCT116	Colon Cancer	24.30 µg/mL	N/A
K-562	Chronic Myelogenous Leukemia	N/A	N/A
DU-145	Prostate Carcinoma	N/A	N/A

Experimental Protocols

The evaluation of a compound's cytotoxicity is a critical step in drug discovery. The following is a generalized protocol for the MTT assay, a common colorimetric method used to assess cell viability.

MTT Assay Protocol for Cytotoxicity Assessment

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Piptamine) and control compounds (e.g., Doxorubicin, Cisplatin) for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control.

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can then be determined by plotting a dose-response curve.

Potential Signaling Pathways

While the precise signaling pathways affected by Piptamine remain to be elucidated, the known mechanisms of other cytotoxic compounds can offer valuable insights. For instance, Piperlongumine, a natural product with a similar name, has been shown to induce apoptosis and autophagy in cancer cells through the MAPK signaling pathway.

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or unwanted cells and is a primary target for many anticancer therapies. It can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways, both of which converge on the activation of caspases, the executioners of apoptosis.

The diagram below illustrates a generalized workflow for assessing the cytotoxicity of a compound and investigating its effect on apoptotic pathways.

Caption: A simplified workflow for evaluating the cytotoxicity of a test compound.

The following diagram depicts a simplified overview of the intrinsic and extrinsic apoptosis pathways.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic activity of Fomitopsis betulina against normal and cancer cells – a comprehensive literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Piptamine's Potential for Synergistic Antimicrobial Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Hypothetical Synergy Profile of Piptamine

The primary antimicrobial activity of piptamine is suggested to involve the disruption of microbial cell membrane integrity.[1] This mechanism can create opportunities for synergy with other antibiotics by facilitating their entry into the bacterial cell to reach their intracellular targets. The following table outlines potential synergistic combinations, the rationale for the synergy, and the expected outcomes based on this proposed mechanism.

Table 1: Proposed Synergistic Combinations with Piptamine

Paired Antimicrobial Class	Rationale for Synergy	Expected Outcome	Target Pathogens (Hypothesized)
Aminoglycosides (e.g., Gentamicin, Tobramycin)	Piptamine-induced membrane permeabilization would enhance the uptake of aminoglycosides, which need to cross the cytoplasmic membrane to inhibit protein synthesis at the ribosome.	Potentiation of aminoglycoside activity, overcoming potential resistance mechanisms related to drug uptake.	Gram-positive bacteria (e.g., Staphylococcus aureus, Enterococcus faecalis)
Tetracyclines (e.g., Doxycycline, Minocycline)	Increased intracellular concentration of tetracyclines due to compromised membrane integrity, allowing for more effective inhibition of bacterial protein synthesis.	Lowering the Minimum Inhibitory Concentration (MIC) of tetracyclines and potentially combating efflux-mediated resistance.	Gram-positive bacteria, including some tetracycline-resistant strains.
β-lactams (e.g., Penicillins, Cephalosporins)	While β-lactams target cell wall synthesis, piptamine's effect on the underlying membrane could create additional stress on the cell envelope, leading to a more potent combined bactericidal effect.	Enhanced killing kinetics and potential to restore susceptibility in some resistant strains.	Gram-positive bacteria.
Glycopeptides (e.g., Vancomycin)	Piptamine's disruption of the cell membrane may provide vancomycin with better access to its target in the cell wall, particularly in strains with thickened cell walls that can limit vancomycin penetration.	Increased efficacy against vancomycin-intermediate and potentially some vancomycin-resistant strains of Staphylococcus aureus.	Gram-positive bacteria, including MRSA.

Quantitative Analysis of Antimicrobial Synergy

The synergistic effect of two antimicrobial agents is quantified using the Fractional Inhibitory Concentration (FIC) index. This index is determined through a checkerboard assay.

Table 2: Interpretation of Fractional Inhibitory Concentration (FIC) Index

FIC Index	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Indifference (or Additive Effect)
> 4.0	Antagonism

Note: While no specific FIC indices for piptamine combinations are currently published, studies on extracts from Piptoporus betulinus, the source of piptamine, have shown synergistic interactions with other compounds, suggesting the potential for such effects with its bioactive constituents.

Experimental Protocols

Checkerboard Assay for Synergy Testing

The checkerboard assay is a standard in vitro method to assess the synergy between two antimicrobial agents.

1. Preparation of Reagents:

• Prepare stock solutions of piptamine and the second antimicrobial agent in an appropriate solvent.
• Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).
• Use appropriate broth microdilution medium (e.g., Mueller-Hinton Broth).

2. Assay Setup:

• In a 96-well microtiter plate, create a two-dimensional gradient of the two agents.
• Serially dilute piptamine along the x-axis and the second agent along the y-axis.
• Each well will contain a unique combination of concentrations of the two agents.
• Include wells with each agent alone to determine their individual Minimum Inhibitory Concentrations (MICs).
• Include a growth control well (no antimicrobial agents) and a sterility control well (no inoculum).

3. Inoculation and Incubation:

• Inoculate all wells (except the sterility control) with the prepared microbial suspension.
• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

4. Data Analysis:

• After incubation, determine the MIC of each agent alone and in combination by observing the lowest concentration that inhibits visible growth.
• Calculate the FIC for each agent in the combination using the formula:
• FIC of Agent A = (MIC of A in combination) / (MIC of A alone)
• FIC of Agent B = (MIC of B in combination) / (MIC of B alone)
• Calculate the FIC index by summing the individual FICs:
• FIC Index = FIC of Agent A + FIC of Agent B

5. Interpretation:

• Interpret the FIC index according to the values in Table 2.

Visualizing the Path to Synergy

Proposed Mechanism of Piptamine Synergy

The following diagram illustrates the hypothesized mechanism by which piptamine facilitates the action of an intracellularly-acting antibiotic, such as an aminoglycoside.

Caption: Piptamine disrupts the bacterial cell membrane, enhancing the entry of other antibiotics.

Experimental Workflow for Synergy Assessment

The logical flow of experiments to determine and characterize the synergistic activity of piptamine is depicted below.

Caption: Workflow for determining and characterizing antimicrobial synergy.

Conclusion

While direct experimental evidence for piptamine's synergistic interactions is pending, its likely role as a membrane-disrupting agent provides a strong rationale for its use in combination therapies. The experimental frameworks outlined in this guide offer a clear path for researchers to investigate and quantify the potential synergies of piptamine with a range of existing antimicrobial agents. Such studies are crucial for developing novel therapeutic strategies to combat antibiotic resistance.

References

• 1. Piptamine | Benchchem [benchchem.com]
• 2. Piptamine, a new antibiotic produced by Piptoporus betulinus Lu 9-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]

Piptamine: A Comparative Guide to a Potential Therapeutic Agent

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Piptamine, a novel antimicrobial compound, with established therapeutic agents. The information is intended to support researchers and professionals in drug development in evaluating its potential as a therapeutic agent. The data presented is based on available preclinical findings.

Executive Summary

Piptamine, a natural product isolated from the fungus Fomitopsis betulina (formerly Piptoporus betulinus), has demonstrated significant in vitro activity, particularly against Gram-positive bacteria and some yeasts.[1][2][3] Its proposed mechanism of action, the disruption of bacterial cell membrane integrity, offers a potential alternative to existing antibiotic classes. This guide compares Piptamine's antimicrobial efficacy and mechanism of action with three widely used antibiotics for Gram-positive infections: Vancomycin, Daptomycin, and Linezolid. While preclinical data is promising, further in vivo studies are necessary to establish the safety and efficacy profile of Piptamine.

Comparative Efficacy: Minimum Inhibitory Concentration (MIC)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Piptamine and comparator antibiotics against key Gram-positive pathogens. MIC values are presented in µg/mL. It is important to note that these values are compiled from various studies and direct head-to-head comparative studies are limited.

Microorganism	Piptamine	Vancomycin	Daptomycin	Linezolid
Staphylococcus aureus	0.78 - 6.25[1][4]	1.0 (MIC50)	0.5 (MIC90)	2.0 (MIC90)
Enterococcus faecalis	1.56	≤4.0	1.0 (MIC90)	2.0 (MIC90)
Bacillus subtilis	1.0	0.12 - 4.0	Not widely reported	Not widely reported
Candida albicans	6.25	Not applicable	Not applicable	Not applicable
Rhodotorula rubra	6.25	Not applicable	Not applicable	Not applicable
Kluyveromyces marxianus	6.25	Not applicable	Not applicable	Not applicable

Mechanism of Action

The mechanism of action of Piptamine appears to differ from the comparator agents, which could be advantageous in overcoming existing resistance mechanisms.

• Piptamine: The primary proposed mechanism is the disruption of the bacterial cell membrane's integrity, leading to cell death. This is a distinct mechanism from the other antibiotics in this comparison.

• Vancomycin: A glycopeptide antibiotic that inhibits the second stage of cell wall synthesis in susceptible bacteria. It can also alter cell membrane permeability and selectively inhibit RNA synthesis.

• Daptomycin: A cyclic lipopeptide that binds to bacterial cell membranes, causing rapid depolarization through potassium efflux. This disrupts DNA, RNA, and protein synthesis, resulting in rapid, concentration-dependent bacterial death.

• Linezolid: An oxazolidinone antibiotic that inhibits protein synthesis by preventing the formation of the initiation complex on the ribosome. This is a unique mechanism among protein synthesis inhibitors.

Caption: Mechanisms of Action of Piptamine and Comparator Antibiotics.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antimicrobial agents, based on Clinical and Laboratory Standards Institute (CLSI) guidelines.

Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid growth medium.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum (0.5 McFarland standard)

• Antimicrobial agent stock solution

• Sterile saline or broth for dilutions

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Antimicrobial Dilutions: Perform serial two-fold dilutions of the antimicrobial agent in CAMHB in the microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the antimicrobial dilutions. Include a growth control well (no antimicrobial agent) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Caption: Broth Microdilution Workflow.

Agar Well Diffusion Method

This method assesses the antimicrobial activity of a substance by measuring the zone of growth inhibition on an agar plate.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Sterile cotton swabs

• Sterile cork borer or pipette tip (6-8 mm diameter)

• Antimicrobial agent solution

• Incubator (35°C ± 2°C)

• Calipers or ruler

Procedure:

• Inoculation: Dip a sterile cotton swab into the standardized bacterial inoculum and streak the entire surface of the MHA plate to ensure a uniform lawn of growth.

• Well Creation: Use a sterile cork borer to create wells of a defined diameter in the agar.

• Application of Agent: Add a specific volume of the antimicrobial agent solution into each well.

• Prediffusion: Allow the plates to stand for a period (e.g., 1-2 hours) at room temperature to permit diffusion of the agent into the agar.

• Incubation: Incubate the plates in an inverted position at 35°C ± 2°C for 16-24 hours.

• Measurement: Measure the diameter of the zone of complete growth inhibition around each well in millimeters.

Caption: Agar Well Diffusion Workflow.

Toxicology and Safety Profile

Preliminary data on the safety profile of Piptamine is limited. One study reported hemolytic activity at concentrations of 10-50 µg/mL using heparinized blood from Beagle dogs. There is a clear need for comprehensive in vivo toxicology studies to determine the therapeutic window and potential side effects of Piptamine. In contrast, the comparator drugs have well-documented safety profiles from extensive clinical use.

Resistance Profile

There is currently no available data on the development of resistance to Piptamine in clinically relevant pathogens. Its unique mechanism of action, targeting the cell membrane, may present a higher barrier to resistance development compared to agents with more specific molecular targets. The comparator antibiotics have known resistance mechanisms:

• Vancomycin: Resistance in enterococci is primarily mediated by the vanA and vanB gene clusters, which alter the drug's target in the cell wall.

• Daptomycin: Resistance is associated with mutations in genes involved in cell membrane phospholipid metabolism.

• Linezolid: Resistance is primarily due to mutations in the 23S rRNA, the drug's binding site on the ribosome.

Conclusion and Future Directions

Piptamine demonstrates promising in vitro antimicrobial activity against a range of Gram-positive bacteria, with a mechanism of action that is distinct from commonly used antibiotics. This suggests its potential as a lead compound for the development of a new class of antimicrobial agents. However, the current data is limited to preclinical in vitro studies.

To validate Piptamine as a potential therapeutic agent, further research is critical in the following areas:

• In vivo efficacy studies: Animal models of infection are needed to assess the therapeutic potential of Piptamine in a physiological setting.

• Comprehensive toxicology and safety pharmacology: Detailed studies are required to understand its safety profile, including potential off-target effects and the therapeutic index.

• Pharmacokinetics and pharmacodynamics: Understanding the absorption, distribution, metabolism, and excretion (ADME) of Piptamine is essential for determining appropriate dosing regimens.

• Resistance development studies: Investigating the potential for and mechanisms of resistance development is crucial for predicting its long-term viability as an antibiotic.

The information presented in this guide provides a foundational comparison of Piptamine with established antibiotics. Continued research will be instrumental in determining its future role in combating bacterial infections.

References

• 1. researchgate.net [researchgate.net]
• 2. Piptamine | Benchchem [benchchem.com]
• 3. scite.ai [scite.ai]
• 4. scispace.com [scispace.com]

Piptamine: A Comparative Analysis of Cross-Resistance Potential with Existing Antibiotics

For the attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Piptamine, a novel antimicrobial agent, and its potential for cross-resistance with existing classes of antibiotics. Due to the limited number of direct experimental studies on cross-resistance involving Piptamine, this guide synthesizes available data on its antimicrobial activity and mechanism of action to explore potential cross-resistance profiles.

Executive Summary

Piptamine, a tertiary amine isolated from the fungus Piptoporus betulinus, has demonstrated notable in vitro activity, particularly against Gram-positive bacteria and some yeasts.[1][2] Its proposed mechanism of action involves the disruption of the bacterial cell membrane, a target distinct from many conventional antibiotics. This unique mechanism suggests a low probability of cross-resistance with antibiotics that target intracellular processes such as protein or nucleic acid synthesis. However, the potential for cross-resistance with other membrane-active agents or through general resistance mechanisms like efflux pumps cannot be ruled out and warrants further investigation. Currently, there is a lack of published studies that directly assess cross-resistance between Piptamine and other antibiotics.

Antimicrobial Spectrum of Piptamine

Piptamine has shown potent activity against a range of microorganisms. The following table summarizes the Minimum Inhibitory Concentration (MIC) values reported in the literature.

Test Organism	Strain	MIC (µg/mL)
Staphylococcus aureus	134/94	6.25
Staphylococcus aureus	SG 511	0.78
Enterococcus faecalis	1528	1.56
Bacillus subtilis	ATCC 6633	>12.5
Escherichia coli	SG 458	12.5
Candida albicans	BMSY 212	6.25
Kluyveromyces marxianus	IMET 25148	6.25
Rhodotorula rubra	IMET 25030	50.0
Sporobolomyces salmonicolor	SBUG 549	6.25
Penicillium notatum	JP 36	>50.0

Discussion on Potential Cross-Resistance

In the absence of direct experimental data, we can hypothesize potential cross-resistance scenarios based on Piptamine's mechanism of action and known antibiotic resistance mechanisms.

Low Potential for Cross-Resistance with:

• β-lactams (e.g., Penicillins, Cephalosporins): These antibiotics inhibit cell wall synthesis by targeting penicillin-binding proteins (PBPs). As Piptamine targets the cell membrane, cross-resistance is unlikely.

• Aminoglycosides (e.g., Gentamicin, Tobramycin): These antibiotics inhibit protein synthesis by binding to the 30S ribosomal subunit. Their mechanism is distinct from Piptamine's.

• Macrolides (e.g., Erythromycin, Azithromycin): These antibiotics inhibit protein synthesis by binding to the 50S ribosomal subunit, a different target than Piptamine.

• Quinolones (e.g., Ciprofloxacin, Levofloxacin): These antibiotics inhibit DNA replication by targeting DNA gyrase and topoisomerase IV. This intracellular mechanism is unrelated to Piptamine's membrane activity.

Potential for Cross-Resistance with:

• Polymyxins (e.g., Colistin, Polymyxin B): These antibiotics also target and disrupt the bacterial cell membrane. Alterations in the lipopolysaccharide (LPS) of Gram-negative bacteria or the cell membrane composition of Gram-positive bacteria that confer resistance to polymyxins could potentially lead to cross-resistance with Piptamine.

• Daptomycin: This lipopeptide antibiotic disrupts the bacterial cell membrane in a calcium-dependent manner. Changes in membrane charge or fluidity that confer resistance to daptomycin might also affect Piptamine's activity.

• Antibiotics susceptible to efflux pumps: If Piptamine is a substrate for broad-spectrum efflux pumps (e.g., the RND family in Gram-negative bacteria or the ABC family in Gram-positive bacteria), overexpression of these pumps could lead to cross-resistance with other antibiotics that are also expelled by the same pumps.

The logical relationship for investigating potential cross-resistance is illustrated in the diagram below.

Caption: Potential Cross-Resistance Pathways for Piptamine.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of Piptamine's antimicrobial activity and potential cross-resistance.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI) M07-A8 document.

• Preparation of Piptamine Stock Solution: Dissolve Piptamine in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to a concentration of 1280 µg/mL.

• Preparation of Microtiter Plates: Dispense 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into wells A2 to A12 and all wells in rows B to H of a 96-well microtiter plate. Add 100 µL of the Piptamine stock solution to well A1.

• Serial Dilutions: Perform a two-fold serial dilution by transferring 50 µL from well A1 to A2, mixing, and continuing this process down to well A10. Discard 50 µL from well A10. Wells A11 and A12 will serve as positive (growth) and negative (sterility) controls, respectively.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Add 50 µL of the prepared inoculum to all wells except the negative control (well A12).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is the lowest concentration of Piptamine that completely inhibits visible growth of the test organism.

The workflow for the Broth Microdilution Assay is depicted below.

Caption: Broth Microdilution Assay Workflow.

Checkerboard Assay for Synergy Testing

This method is used to assess the interaction between Piptamine and another antibiotic.

• Preparation of Antibiotic Stock Solutions: Prepare stock solutions of Piptamine and the second antibiotic at a concentration four times the highest desired test concentration.

• Plate Setup: In a 96-well plate, create a gradient of Piptamine concentrations along the x-axis and a gradient of the second antibiotic along the y-axis.

• Inoculation: Inoculate the wells with a bacterial suspension as described in the broth microdilution protocol.

• Incubation: Incubate the plate under the same conditions as the MIC assay.

• Data Analysis: Determine the MIC of each drug alone and in combination. The Fractional Inhibitory Concentration (FIC) index is calculated as follows: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC Index ≤ 0.5

  • Indifference: 0.5 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0

The experimental setup for a checkerboard assay is visualized below.

Caption: Checkerboard Assay Plate Setup.

Conclusion and Future Directions

Piptamine represents a promising antimicrobial compound with a mechanism of action that suggests it may be effective against strains resistant to other antibiotic classes. However, the lack of direct cross-resistance studies is a significant knowledge gap. Future research should prioritize the evaluation of Piptamine's activity against a panel of well-characterized multidrug-resistant clinical isolates. Furthermore, studies investigating the molecular basis of Piptamine resistance, when it arises, will be crucial for understanding its long-term therapeutic potential and for predicting and mitigating the development of cross-resistance. Combination studies are also warranted to explore potential synergistic interactions that could enhance efficacy and combat resistance.

References

• 1. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Preclinical Development of Tryptamine-Based Therapeutics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of neuropsychiatric drug development is undergoing a significant transformation, with a renewed focus on compounds that offer novel mechanisms of action and rapid therapeutic effects. Among these, tryptamine-based molecules, including psilocybin, N,N-dimethyltryptamine (DMT), and 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), are at the forefront of preclinical research. This guide provides a comparative overview of the preclinical development of these promising candidates, with a focus on their pharmacological profiles, efficacy in established animal models, and underlying molecular mechanisms, benchmarked against the rapid-acting antidepressant ketamine.

Comparative Pharmacological Profiles

The initial interaction of a drug candidate with its molecular targets is a critical determinant of its therapeutic potential and side-effect profile. Tryptamine-based compounds primarily exert their effects through the serotonergic system, with a notable affinity for the 5-HT2A receptor. The binding affinities (Ki), a measure of how tightly a ligand binds to a receptor, for several key tryptamine derivatives and the comparator, ketamine, are summarized below. Lower Ki values indicate a higher binding affinity.

Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2C (Ki, nM)	SERT (Ki, µM)	NMDA Receptor
Psilocin (active metabolite of Psilocybin)	100 - 152	6 - 173	14 - 311	-	No significant affinity
DMT	6.5 - 2100	39 - 1200	190 - 2100	4	No significant affinity
5-MeO-DMT	< 10	>1000	-	2.184	No significant affinity
Ketamine	No significant affinity	No significant affinity	No significant affinity	-	Antagonist

Note: Ki values can vary between studies due to different experimental conditions. The data presented represents a range from multiple sources.[1][2][3][4][5]

Preclinical Efficacy in Animal Models of Depression

The antidepressant potential of tryptamine derivatives is often evaluated in rodent models of depression, such as the Forced Swim Test (FST), where a reduction in immobility time is indicative of an antidepressant-like effect.

Compound	Animal Model	Key Findings	Comparator
Psilocin	Mouse FST	Significantly decreased immobility time.	Vehicle
DMT	Rat FST	Significantly decreased immobility and increased swimming time, with effects indistinguishable from ketamine.	Vehicle, Ketamine
5-MeO-DMT	Mouse FST	Rapid and potent antidepressant effects observed in preclinical models.	Vehicle
Ketamine	Rodent FST	Robustly decreases immobility time.	Vehicle

Neuroprotective Effects

Beyond their antidepressant-like activity, some tryptamine derivatives have demonstrated neuroprotective properties in preclinical models of neurological damage.

Compound	Model	Key Findings
Psilocybin	Rat model of stroke	Reduced brain infarction, improved locomotor behavior, and upregulated Brain-Derived Neurotrophic Factor (BDNF) expression.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of tryptamine-based compounds and ketamine are mediated by distinct yet sometimes convergent signaling pathways.

Serotonin 5-HT2A Receptor Signaling

Activation of the 5-HT2A receptor by psychedelic tryptamines initiates a cascade of intracellular events, primarily through the Gq protein-coupled pathway. This leads to the activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger the release of intracellular calcium and activate protein kinase C (PKC), respectively, leading to downstream effects on neuronal excitability and plasticity.

5-HT2A Receptor Gq/PLC Signaling Pathway

Glutamate NMDA Receptor and mTOR Signaling

Ketamine, a non-competitive NMDA receptor antagonist, is thought to exert its rapid antidepressant effects by modulating glutamate neurotransmission. By blocking NMDA receptors, particularly on inhibitory GABAergic interneurons, ketamine leads to a surge in glutamate release. This glutamate then preferentially activates AMPA receptors, triggering downstream signaling cascades, including the mTOR pathway, which promotes synaptogenesis and neuronal plasticity. Psychedelic-induced neuroplasticity is also thought to involve the mTOR pathway.

Ketamine's Mechanism via NMDA Receptor and mTOR Pathway

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility and validation of preclinical findings. Below are summaries of key methodologies used in the preclinical evaluation of tryptamine-based drug candidates.

Radioligand Binding Assay

This in vitro technique is used to determine the binding affinity of a compound for a specific receptor.

• Objective: To quantify the interaction between a test compound and a target receptor.

• Procedure:

  • Membrane Preparation: Cell membranes expressing the receptor of interest are isolated.

  • Incubation: The membranes are incubated with a radiolabeled ligand (a molecule that binds to the receptor and is radioactive) and varying concentrations of the unlabeled test compound.

  • Separation: The receptor-bound radioligand is separated from the unbound radioligand, typically by filtration.

  • Quantification: The amount of radioactivity bound to the receptors is measured.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Forced Swim Test (FST)

An in vivo behavioral test in rodents used to screen for antidepressant-like activity.

• Objective: To assess the effect of a compound on depressive-like behavior.

• Procedure:

  • Apparatus: A cylindrical container filled with water from which the animal cannot escape.

  • Acclimation (optional): A pre-test session is sometimes conducted to habituate the animal to the apparatus.

  • Test Session: The animal is placed in the water-filled cylinder for a set period (e.g., 6 minutes).

  • Behavioral Scoring: The duration of immobility (the animal making only minimal movements to keep its head above water) is recorded.

  • Data Analysis: A decrease in immobility time in the drug-treated group compared to the vehicle-treated group is interpreted as an antidepressant-like effect.

In Vivo Microdialysis

An in vivo technique used to measure the levels of neurotransmitters and other molecules in the extracellular fluid of specific brain regions in freely moving animals.

• Objective: To determine the effect of a drug on neurotransmitter release and metabolism.

• Procedure:

  • Probe Implantation: A microdialysis probe with a semipermeable membrane is surgically implanted into the target brain region.

  • Perfusion: The probe is continuously perfused with a physiological solution (artificial cerebrospinal fluid).

  • Sampling: Molecules from the extracellular fluid diffuse across the probe's membrane into the perfusion fluid (dialysate).

  • Analysis: The collected dialysate samples are analyzed using sensitive analytical techniques (e.g., HPLC) to quantify the concentration of neurotransmitters like serotonin and dopamine.

General Preclinical Experimental Workflow

Conclusion

The preclinical data for tryptamine-based compounds like psilocybin, DMT, and 5-MeO-DMT are highly promising, suggesting they hold significant potential as novel, rapid-acting therapeutics for a range of neuropsychiatric and neurological disorders. Their distinct pharmacological profiles and mechanisms of action, primarily centered on the 5-HT2A receptor and downstream signaling pathways that promote neuroplasticity, offer a clear differentiation from traditional antidepressants and a compelling rationale for their continued development. Further preclinical research will be crucial to fully elucidate their therapeutic potential, optimize dosing strategies, and ensure a smooth transition into clinical evaluation.

References

• 1. atlasspores.academy [atlasspores.academy]
• 2. A pilot study of cerebral metabolism and serotonin 5-HT2A receptor occupancy in rats treated with the psychedelic tryptamine DMT in conjunction with the MAO inhibitor harmine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuropharmacology of N,N-Dimethyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Piptamine: A Guide for Laboratory Professionals

The proper disposal of piptamine, a research chemical with antibiotic properties, is a critical component of laboratory safety and environmental stewardship. Due to the absence of specific disposal guidelines for piptamine, it must be managed as a hazardous chemical waste. This guide provides a procedural framework for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of piptamine waste, thereby minimizing risks and adhering to regulatory best practices.

Pre-Disposal Handling and Storage: The First Line of Defense

Before final disposal, meticulous handling and storage of piptamine waste are paramount to prevent accidental exposure and environmental contamination. The following steps should be strictly adhered to:

• Segregation: Piptamine waste must be kept separate from other laboratory waste streams. It is particularly important to avoid contact with incompatible materials such as strong oxidizing agents and strong acids[1].

• Containerization: Utilize a designated, leak-proof waste container made of a material chemically compatible with piptamine.

• Labeling: The waste container must be clearly and accurately labeled with "Hazardous Waste" and the full chemical name, "Piptamine." The date when the waste was first added to the container should also be included[1].

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area. The storage location should be secure, accessible only to authorized personnel, and away from heat sources and direct sunlight[2].

Step-by-Step Disposal Protocol

The disposal of piptamine must be coordinated through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company. Under no circumstances should piptamine be disposed of down the sink, in regular trash, or by evaporation[2][3].

• Consult Safety Data Sheets (SDS): While a specific SDS for piptamine may not be readily available, reviewing the SDS for structurally similar compounds can provide insights into potential hazards and handling precautions.

• Contact EHS: Your institution's EHS office is the primary resource for guidance on hazardous waste disposal. They will provide specific instructions and schedule a pickup for the waste.

• Packaging for Transport: Ensure the waste container is securely sealed to prevent any leaks or spills during transportation. Double-check that the label is complete and legible.

• Maintain Documentation: Keep a detailed record of the disposed waste, including the chemical name, quantity, and the date of disposal. This documentation is crucial for regulatory compliance.

• Handover: Transfer the waste directly to the authorized EHS personnel or the licensed hazardous waste disposal company upon their arrival.

Summary of Disposal Options

While direct chemical deactivation of piptamine in a laboratory setting is not recommended without detailed knowledge of its reactivity, it is useful to understand the various disposal avenues for chemical waste. The suitability of each method for a research chemical like piptamine is typically determined by specialized waste disposal services.

Disposal Method	Suitability for Piptamine	Key Considerations
Incineration	Highly Suitable	Preferred method for many organic chemical wastes. Ensures complete destruction of the compound. Must be performed in a licensed facility.
Chemical Deactivation	Potentially Suitable	Requires expert knowledge of piptamine's chemical reactivity to select an appropriate deactivating agent and procedure. Typically performed by specialized waste disposal services.
Landfill	Not Suitable	Inappropriate for untreated hazardous chemical waste due to the risk of environmental contamination.
Sewer/Drain Disposal	Strictly Prohibited	Poses a significant risk to aquatic ecosystems and public health. Banned by regulations for pharmaceutical and hazardous waste.

Piptamine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of piptamine waste in a laboratory setting.

Caption: Decision workflow for the proper disposal of Piptamine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Piptamine | Benchchem [benchchem.com]
• 3. scite.ai [scite.ai]

Essential Safety Protocols for Handling Novel or Unidentified Compounds Like "Piptamine"

Disclaimer: Comprehensive searches for a compound named "Piptamine" did not yield a specific Safety Data Sheet (SDS) or established handling protocols. The information presented here is based on best practices for handling novel, uncharacterized, or potentially hazardous chemicals. Researchers, scientists, and drug development professionals must exercise extreme caution and should not proceed with handling any substance without a thorough risk assessment and, ideally, a substance-specific SDS. The following guidelines provide a general framework for safety in the absence of specific information.

Immediate Safety and Logistical Information

When handling a compound with unknown toxicological properties, a conservative approach to personal protective equipment (PPE) is crucial. The following table outlines the recommended PPE for ensuring worker safety.

Table 1: Personal Protective Equipment (PPE) for Handling Chemicals with Unknown Hazards

PPE Category	Recommendation	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield are mandatory.[1]	Protects against splashes, aerosols, and airborne particles, preventing contact with sensitive mucous membranes.
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber or Viton) should be worn.[1] Consider double-gloving for enhanced protection.	Provides a barrier against dermal absorption, which is a common route of exposure for many chemicals.
Protective Clothing	A buttoned lab coat, long pants, and closed-toe shoes are the minimum requirements.[1] A chemical-resistant apron or coveralls are recommended.	Prevents incidental skin contact and contamination of personal clothing.
Respiratory Protection	All handling of powders or volatile solutions should be conducted in a certified chemical fume hood or glove box.[1] A fitted respirator may be necessary based on risk assessment.	Minimizes the risk of inhalation, which can lead to systemic toxicity. The specific type of respirator depends on the anticipated exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risk and prevent environmental contamination.

Table 2: Operational Plan for Safe Handling

Stage	Procedure
I. Preparation	Review all available information: Before handling, attempt to find any data on the compound or similar structures. Designate a work area: All work must be done in a designated area like a chemical fume hood with easy access to an eyewash station and safety shower.[1] Assemble all necessary equipment and PPE.
II. Handling	Use the smallest quantity possible: Minimize the amount of the substance being handled. Avoid generating dust or aerosols: Handle solids carefully and avoid vigorous mixing or sonication of solutions. Maintain containment: Keep all containers sealed when not in use.
III. Post-Handling	Decontaminate: Wipe down all work surfaces and equipment with an appropriate solvent, followed by soap and water. All cleaning materials should be treated as hazardous waste. Doff PPE correctly: Remove PPE in the proper order to avoid cross-contamination. Personal Hygiene: Thoroughly wash hands and forearms after removing gloves.

Table 3: Disposal Plan for Unidentified Chemical Waste

Waste Type	Disposal Procedure
Unused Product	Treat as hazardous waste. Do not attempt to neutralize or dispose of down the drain.
Contaminated PPE	All disposable PPE (gloves, aprons, etc.) should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
Cleaning Materials	Wipes, absorbents, and other materials used for cleaning and decontamination should be disposed of as hazardous waste.
Empty Containers	Triple-rinse the container with a suitable solvent. The rinsate must be collected and treated as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

Visualizing Safety Workflows

The following diagrams illustrate the logical steps for handling a chemical with unknown properties and the correct procedure for removing PPE to prevent contamination.

Caption: Workflow for Handling a Chemical with Unknown Hazards.

Caption: Standard PPE Doffing (Removal) Sequence.

References

• 1. benchchem.com [benchchem.com]